7-(Bromomethyl)pyrazolo[1,5-a]pyridine

Core Science & Biosynthesis

Whitepaper: Physicochemical Profiling and Synthetic Utility of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine in Drug Discovery

Executive Summary

The pyrazolo[1,5-a]pyridine core represents a privileged, nitrogen-bridgehead bicyclic scaffold that is increasingly utilized in modern medicinal chemistry. Serving as an isostere for indole and azaindole, this heterocyclic system offers unique physicochemical properties that enhance target binding affinity, introduce conformational rigidity, and improve metabolic stability.

This technical guide provides an in-depth analysis of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine , a highly reactive electrophilic building block. By detailing its structural logic, thermodynamic properties, and validated synthetic protocols, this whitepaper equips drug development professionals with the mechanistic insights required to leverage this intermediate in late-stage functionalization and scaffold-hopping campaigns.

Structural and Physicochemical Profiling

The pyrazolo[1,5-a]pyridine framework is an aromatic 10-π electron system characterized by a shared bridgehead nitrogen atom. The fusion of a π-excessive five-membered pyrazole ring with a π-deficient six-membered pyridine ring creates a highly polarized, amphoteric electron distribution 1[1]. This dipolar nature is critical for biological activity, as it facilitates complex multipoint binding—such as simultaneous hydrogen bonding and π-π stacking—within the ATP-binding pockets of target kinases 2[2].

At the 7-position, the addition of a bromomethyl group (-CH₂Br) transforms the stable core into a potent alkylating agent. The C-Br bond is highly polarized, and the adjacent extended π-system stabilizes the transition state during nucleophilic attack, rendering the 7-bromomethyl moiety chemically analogous to a highly reactive benzylic bromide.

Table 1: Physicochemical and Structural Parameters

Parameter	Description / Value
Chemical Name	7-(Bromomethyl)pyrazolo[1,5-a]pyridine
CAS Number	1263413-95-1 3[3]
Molecular Formula	C₈H₇BrN₂
Molecular Weight	211.06 g/mol
InChIKey	FWJKEDZTMVNTIX-UHFFFAOYSA-N
Topological Polar Surface Area	~17.3 Ų (estimated for core)
Electronic Character	Amphoteric (π-excessive pyrazole, π-deficient pyridine)
Reactive Site	C7-aliphatic carbon (Highly electrophilic)

Applications in Targeted Drug Discovery

The 7-(Bromomethyl)pyrazolo[1,5-a]pyridine building block is instrumental in synthesizing advanced therapeutic agents. Its primary utility lies in its ability to rapidly append the pharmacophore to complex nucleophilic scaffolds via S_N2 alkylation.

• PI3Kγ/δ Dual Inhibitors: In cancer immunotherapy, dual inhibition of PI3Kγ and PI3Kδ is a validated strategy to reverse tumor-induced immunosuppression. Pyrazolopyridine derivatives act as potent inhibitors, where the core nitrogen atoms form critical hydrogen bonds with hinge region residues (e.g., Val882 in PI3Kγ and Val828 in PI3Kδ)2[2].

• C-Terminal Src Kinase (CSK) Inhibitors: Scaffold-hopping efforts have successfully replaced flexible linkers with the rigid pyrazolo[1,5-a]pyridine core to introduce conformational bias, significantly enhancing the potency of CSK inhibitors aimed at T-cell activation4[4].

• Dopamine D2 Receptor Agonists: The incorporation of this heterocyclic appendage into arylpiperazine cores has yielded high-affinity, G protein-biased dopaminergic partial agonists with in vivo antipsychotic efficacy5[5].

Mechanistic Logic and Synthetic Workflows

The functionalization of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine typically proceeds via a bimolecular nucleophilic substitution (S_N2) mechanism.

Figure 1: S_N2 Nucleophilic Substitution Workflow for 7-(Bromomethyl)pyrazolo[1,5-a]pyridine.

Causality in Experimental Design:

• Solvent Selection: Polar aprotic solvents (e.g., N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)) are mandated. These solvents possess high dielectric constants to dissolve the reagents but lack hydrogen-bond donating capability. This leaves the nucleophile "naked" and highly reactive, thereby accelerating the S_N2 kinetics.

• Base Selection: An inorganic base like Potassium Carbonate (K₂CO₃) or an organic non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) is required to scavenge the hydrobromic acid (HBr) byproduct. This prevents the protonation of the nucleophile (which would quench its reactivity) and drives the reaction to completion without causing base-catalyzed degradation of the core.

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating strict in-process quality control checkpoints.

Protocol A: Base-Mediated S_N2 Alkylation of a Primary/Secondary Amine

Objective: Covalent attachment of the pyrazolo[1,5-a]pyridine core to an amine-bearing scaffold.

Step-by-Step Methodology:

• Preparation: In an oven-dried, argon-purged reaction vessel, dissolve 1.0 equivalent of the target amine nucleophile in anhydrous DMF (0.2 M concentration).

• Base Addition: Add 2.5 equivalents of finely powdered, anhydrous K₂CO₃. Causality: The excess heterogeneous base ensures complete neutralization of HBr and compensates for any ambient moisture, while being easily removable via filtration. Stir at room temperature for 15 minutes to pre-form the reactive nucleophilic species.

• Electrophile Introduction: Dropwise add a solution of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine (1.1 equivalents) in anhydrous DMF. Causality: Dropwise addition prevents high local concentrations of the electrophile, minimizing the risk of bis-alkylation (if a primary amine is used) or homocoupling artifacts.

• Reaction Execution: Heat the mixture to 60°C. Causality: Mild heating overcomes the activation energy barrier of the S_N2 transition state without inducing thermal degradation of the bromide.

• Self-Validation (In-Process Control): Monitor via LC-MS every 2 hours. The reaction is deemed complete when the distinct UV peak of the starting bromide (typically exhibiting strong absorbance at ~254 nm due to the conjugated core) is fully consumed, and the mass spectrum shows the expected [M+H]⁺ ion of the product.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ and extract with Ethyl Acetate (3x). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Physicochemical Characterization and Purity Validation

Objective: Verification of structural integrity and purity of the synthesized derivative.

Step-by-Step Methodology:

• High-Performance Liquid Chromatography (HPLC): Run the sample on a C18 reverse-phase column using a gradient of Water/Acetonitrile (with 0.1% Formic Acid). Validation: A single sharp peak accounting for >95% Area Under Curve (AUC) confirms chemical purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H-NMR (400 MHz, DMSO-d₆) Diagnostic Check: The disappearance of the singlet at ~4.8 ppm (corresponding to the -CH₂Br protons) and the emergence of a new upfield methylene signal (~3.5-4.0 ppm, depending on the nucleophile) confirms successful substitution. The aromatic protons of the pyrazolo[1,5-a]pyridine core (typically 5 distinct signals between 6.5 and 8.5 ppm) must remain intact.

  • ¹³C-NMR (100 MHz, DMSO-d₆) Diagnostic Check: Verify the shift of the benzylic carbon from ~30 ppm (C-Br) to the appropriate chemical shift for the newly formed C-N bond (typically ~45-55 ppm).

References

• Title: Discovery of Pyridazinone and Pyrazolo[1,5-a]pyridine Inhibitors of C-Terminal Src Kinase Source: nih.gov URL: 4

• Title: Discovery of G Protein-Biased Dopaminergics with a Pyrazolo[1,5-a]pyridine Substructure Source: nih.gov URL: 5

• Title: Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors Source: acs.org URL: 2

• Title: 7-(bromomethyl)pyrazolo[1,5-a]pyridine - CAS 1263413-95-1 Source: molaid.com URL: 3

• Title: Pyrazolo[1,5-a]pyridine: Recent synthetic view on crucial heterocycles Source: researchgate.net URL: 1

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Comprehensive Solvation and Handling Guide for 7-(Bromomethyl)pyrazolo[1,5-a]pyridine in Advanced Organic Synthesis

Executive Summary & Chemical Identity

In modern medicinal chemistry, the pyrazolo[1,5-a]pyridine core has emerged as a privileged scaffold, most notably featured in FDA-approved oncology therapeutics such as the RET kinase inhibitor Selpercatinib (RETEVMO™)[1]. The synthesis of these complex architectures frequently relies on 7-(Bromomethyl)pyrazolo[1,5-a]pyridine (CAS: 1263413-95-1) [2] as a critical electrophilic building block.

Handling this intermediate requires a rigorous understanding of its solvation dynamics. The molecule possesses a dual nature: a lipophilic, electron-rich bicyclic aromatic core and a highly reactive, electrophilic benzylic bromide moiety. As a Senior Application Scientist, I approach the solvation of this compound not merely as a physical dissolution process, but as the first critical variable in reaction optimization and degradation prevention.

Mechanistic Solvation Dynamics: The "Why" Behind Solvent Selection

The reactivity of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine is governed by the benzylic nature of the bromide. The adjacent pyrazolo[1,5-a]pyridine ring system is highly effective at stabilizing a developing positive charge at the 7-methyl position via resonance.

The Protic Solvent Pitfall: When dissolved in polar protic solvents (e.g., Methanol, Ethanol, or aqueous mixtures), the solvent molecules hydrogen-bond with the leaving bromide ion, lowering the activation energy for ionization. The resulting resonance-stabilized carbocation is rapidly trapped by the nucleophilic solvent, leading to irreversible solvolysis (ether formation) or hydrolysis (alcohol formation)[3],[4].

The Aprotic Advantage: To maintain kinetic stability while ensuring complete dissolution, polar aprotic solvents must be utilized. Solvents like N,N-Dimethylacetamide (DMA), N,N-Dimethylformamide (DMF), and Dichloromethane (DCM) effectively solvate the organic core without promoting ionization of the carbon-bromine bond[5]. In these environments, the electrophile remains intact and primed for controlled SN​2 displacement or cross-coupling.

Fig 1. Solvolysis degradation pathway of benzylic bromides in protic environments.

Quantitative Solubility & Stability Profile

While exhaustive thermodynamic data for every proprietary intermediate is rare, empirical working concentrations derived from analogous benzylic bromides[4] and standard medicinal chemistry protocols[6],[7] dictate the following parameters for 7-(Bromomethyl)pyrazolo[1,5-a]pyridine:

Solvent	Classification	Dielectric Constant (ε)	Estimated Solubility (mg/mL)	Kinetic Stability (24h at RT)	Primary Application
Dichloromethane (DCM)	Polar Aprotic (Halogenated)	8.93	> 100	High	Extractions, Stock Solutions[5]
N,N-Dimethylacetamide (DMA)	Polar Aprotic	37.8	> 150	High	SN​2 Alkylations, Cross-coupling[7]
Acetonitrile (MeCN)	Polar Aprotic	37.5	~ 80	High	Photoredox Catalysis[8]
Ethyl Acetate (EtOAc)	Moderately Polar Aprotic	6.02	~ 50	High	Green Alternative Workups[3]
Methanol (MeOH)	Polar Protic	32.7	> 50	Low (Solvolysis)	Not Recommended
Water (H₂O)	Highly Polar Protic	80.1	< 1	Low (Hydrolysis)	Aqueous Quenching[7]

Validated Experimental Protocols

A robust protocol must be a self-validating system. The following methodologies demonstrate how to leverage the solubility profile of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine in advanced synthesis.

Protocol A: Chemoselective N-Alkylation via SN​2 Displacement

Objective: Coupling of the benzylic bromide with a secondary amine to yield a tertiary amine intermediate (a common step in RET kinase inhibitor synthesis)[6],[7].

Causality & Design: DMA or DMF is selected as the solvent. The high dielectric constant stabilizes the polar transition state of the SN​2 reaction. Cesium carbonate ( Cs2​CO3​ ) is utilized as the base; the large ionic radius of Cs+ limits tight ion-pairing, generating a highly reactive, "naked" carbonate anion that efficiently deprotonates the amine without acting as a competing nucleophile[7].

Step-by-Step Methodology:

• Substrate Dissolution: In an oven-dried reaction vial under an inert atmosphere ( N2​ ), dissolve the secondary amine (1.0 equiv) in anhydrous DMA (0.2 M concentration).

• Base Activation: Add Cs2​CO3​ (3.0 equiv). Stir the suspension at ambient temperature for 15 minutes to ensure surface-area maximization and initial deprotonation.

• Electrophile Introduction: Dissolve 7-(Bromomethyl)pyrazolo[1,5-a]pyridine (1.05 equiv) in a minimal volume of DMA and add dropwise to the reaction mixture. Rationale: Dropwise addition maintains a low steady-state concentration of the electrophile, minimizing homocoupling.

• Thermal Activation: Elevate the temperature to 60 °C. Rationale: Mild heating overcomes the steric hindrance of the 7-position on the bicyclic core[7].

• Self-Validation (In-Process Control): After 2 hours, withdraw a 10 µL aliquot. Quench in 500 µL of 1:1 MeCN/ H2​O and analyze via LC-MS. The reaction is validated as complete when the characteristic m/z 211/213 isotopic doublet of the starting bromide is fully consumed.

• Workup & Isolation: Cool to room temperature, dilute with Dichloromethane (DCM)[5], and wash sequentially with distilled water (3x) to remove DMA and inorganic salts. Dry the organic layer over Na2​SO4​ , concentrate, and purify via flash chromatography.

Fig 2. Self-validating N-alkylation workflow utilizing in-process LC-MS monitoring.

Protocol B: Photoredox Cross-Electrophile Coupling

Objective: C-C bond formation between the benzylic bromide and an aryl bromide to form di(hetero)arylmethanes.

Causality & Design: Traditional cross-couplings with benzylic halides are plagued by homocoupling and harsh conditions. Utilizing High-Throughput Experimentation (HTE) platforms, photoredox catalysis enables selective radical generation. An Iridium-based photocatalyst paired with a super-silyl radical precursor in an aprotic solvent achieves high conversion[8].

Step-by-Step Methodology:

• Catalyst & Reagent Assembly: In a photoreactor vial, combine 7-(Bromomethyl)pyrazolo[1,5-a]pyridine (1.0 equiv), the aryl bromide (1.2 equiv), and the Iridium photocatalyst (1-2 mol%).

• Solvation: Add anhydrous Acetonitrile (MeCN) to achieve a 0.1 M concentration. Rationale: MeCN provides excellent solubility for both the organic substrates and the organometallic catalyst while remaining completely inert to radical abstraction[8].

• Silane Addition: Introduce the super-silyl reagent (e.g., (TMS)3​SiH ) and the amine base.

• Photochemical Activation: Irradiate the mixture with blue LEDs (450 nm) at room temperature for 12-24 hours. Rationale: Room temperature prevents thermal degradation of the benzylic bromide, relying entirely on photonic energy to drive the catalytic cycle[8].

• Self-Validation: Monitor via GC-MS or LC-MS. The disappearance of the benzylic bromide mass confirms successful cross-coupling.

Solvent Selection Strategy for Scale-Up

While Dichloromethane (DCM) remains the most popular chlorinated solvent in medicinal chemistry discovery (accounting for ~16.6% of solvent usage in J. Med. Chem. publications)[5], its use in process scale-up is heavily scrutinized due to environmental and toxicological concerns.

For scale-up involving 7-(Bromomethyl)pyrazolo[1,5-a]pyridine, I strongly recommend transitioning extraction protocols from DCM to Ethyl Acetate (EtOAc) or Methyl Acetate (MeOAc). These greener alternatives maintain excellent solubility for the intact benzylic bromide and the resulting coupled products while significantly improving the cradle-to-gate life cycle impact of the pharmaceutical process[3],[5].

References

• 7-(bromomethyl)pyrazolo[1,5-a]pyridine - CAS 1263413-95-1 , molaid.com. 2

• Carbon tetrachloride free benzylic brominations of methyl aryl halides , ResearchGate. 3

• Solubility of 3-Chlorobenzyl Bromide in Common Organic Solvents , BenchChem. 4

• Substituted pyrazolo[1,5-a]pyridine compounds as ret kinase inhibitors (WO2017011776A1) , Google Patents. 6

• Substituted pyrazolo[1,5-a]pyridine compounds as ret kinase inhibitors (WO2018071447A1) , Google Patents. 7

• FDA-approved heterocyclic molecules for cancer treatment: Synthesis, dosage, mechanism of action and their adverse effect , NIH (PMC).1

• Utilization of High-Throughput Experimentation (HTE) and ChemBeads Toward the Development of an Aryl Bromide and Benzyl Bromide Photoredox Cross-Electrophile Coupling , ACS Publications. 8

• Chlorinated Solvents: Their Advantages, Disadvantages, and Alternatives in Organic and Medicinal Chemistry , ACS Publications. 5

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Stability and storage conditions for 7-(Bromomethyl)pyrazolo[1,5-a]pyridine

An In-Depth Technical Guide to the Stability and Storage of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine

Abstract

7-(Bromomethyl)pyrazolo[1,5-a]pyridine is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors.[1] The inherent reactivity of the bromomethyl group, essential for its utility in synthetic chemistry, also dictates its stability and necessitates specific handling and storage protocols. This guide provides a comprehensive overview of the factors influencing the stability of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine, outlines potential degradation pathways, and offers detailed recommendations for its storage and handling to ensure its integrity for research and drug development applications. The information herein is synthesized from data on structurally related compounds and general principles of organic chemistry due to the limited availability of specific stability data for this compound.

Chemical Profile and Inherent Reactivity

The 7-(Bromomethyl)pyrazolo[1,5-a]pyridine molecule incorporates a stable pyrazolo[1,5-a]pyridine heterocyclic core. This fused ring system is aromatic and generally robust.[2] However, the stability of the overall molecule is governed by the highly reactive bromomethyl group attached to the pyridine ring.

The carbon-bromine bond in the bromomethyl moiety is polarized, rendering the methylene carbon electrophilic and susceptible to nucleophilic attack. This reactivity is the cornerstone of its synthetic utility but also the primary driver of its potential degradation.

Factors Influencing Stability

The stability of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine is critically dependent on its environment. The following factors are key to preventing its degradation:

• Moisture: Water is a nucleophile that can hydrolyze the bromomethyl group to the corresponding hydroxymethyl derivative. This is often the most common degradation pathway.

• Temperature: Elevated temperatures can accelerate the rate of degradation reactions, including hydrolysis and potential decomposition.

• Light: While the pyrazolo[1,5-a]pyridine core has a chromophore, significant light-induced degradation is less common than hydrolysis. However, as a general precaution for complex organic molecules, protection from light is recommended.

• Incompatible Materials: The compound should be stored away from strong oxidizing agents, bases, and nucleophiles to prevent unwanted reactions.[3]

Potential Degradation Pathways

The primary degradation pathway for 7-(Bromomethyl)pyrazolo[1,5-a]pyridine is nucleophilic substitution at the benzylic carbon.

Caption: Potential degradation pathways for 7-(Bromomethyl)pyrazolo[1,5-a]pyridine.

Recommended Storage and Handling Protocols

Given the reactivity of the bromomethyl group, stringent storage and handling procedures are essential to maintain the purity and integrity of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine. The following protocols are based on best practices for handling reactive bromomethylated heterocyclic compounds.[4][5][6]

Storage Conditions

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)[7]	To minimize the rate of potential degradation reactions.
Atmosphere	Inert gas (Argon or Nitrogen)	To exclude moisture and oxygen, preventing hydrolysis and potential oxidative degradation.
Container	Tightly sealed, amber glass vial	To prevent ingress of moisture and air, and to protect from light.[4][8]
Location	Dry, cool, and well-ventilated area[3][4][6][8]	To ensure a stable external environment and for safety.

Handling Protocol

This step-by-step protocol should be performed in a controlled laboratory environment.

Caption: Experimental workflow for handling 7-(Bromomethyl)pyrazolo[1,5-a]pyridine.

Step-by-Step Methodology:

• Equilibration: Before opening, allow the container of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine to warm to room temperature in a desiccator. This prevents condensation of atmospheric moisture onto the cold solid.

• Inert Atmosphere: All handling should be performed under an inert atmosphere (e.g., in a glove box or using a Schlenk line) to minimize exposure to air and moisture.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemically resistant gloves.[4] Bromomethyl compounds can be lachrymatory and skin irritants.[9]

• Dispensing: Use a clean, dry spatula to dispense the required amount of the compound. Work quickly to minimize the time the container is open.

• Sealing: Immediately after dispensing, securely close the container, purge the headspace with an inert gas if possible, and wrap the cap with parafilm for an extra seal.

• Storage Return: Promptly return the sealed container to the recommended refrigerated storage conditions.

• Waste Disposal: Dispose of any contaminated materials and waste in accordance with local regulations for chemical waste.[4]

Conclusion

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• Chemia.
• Organic Chemistry Portal. Synthesis of pyrazolo[1,5-a]pyridines.
• RSC Publishing.
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• European Journal of Chemistry.
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• ACS Omega. Sustainable Aerobic Bromination with Controllable Chemoselectivity.
• ResearchGate. (PDF) Coupling of 1-alkyl-2-(bromomethyl)
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• Google Patents.
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• RSC Publishing. Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study.
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Strategic Exploitation of the Pyrazolo[1,5-a]pyridine Scaffold in Modern Drug Discovery: A Technical Whitepaper

Executive Summary

As a Senior Application Scientist navigating the complexities of heterocyclic drug design, I frequently leverage the pyrazolo[1,5-a]pyridine system. This 5:6 aza-fused N-heteroaromatic scaffold presents a unique dipolar electronic nature—combining a π-excessive pyrazole ring with a π-deficient pyridine ring[1]. This electronic asymmetry not only imparts exceptional metabolic stability but also creates a versatile pharmacophore capable of highly specific target engagement. This whitepaper dissects the causality behind its biological activities, focusing on kinase inhibition and antimicrobial efficacy, and provides self-validating experimental frameworks for its application in drug discovery.

Kinase Inhibition and Oncology: The Purine Bioisostere Paradigm

The most profound biological activity of pyrazolo[1,5-a]pyridines lies in their role as purine bioisosteres. By mimicking the adenine moiety of ATP, these scaffolds act as potent hinge-binders within the ATP-binding pocket of kinases[2]. The causality of this interaction is driven by the nitrogen atoms within the pyrazolo[1,5-a]pyridine core, which serve as critical hydrogen bond acceptors, interacting with the backbone amides of the kinase hinge region.

For instance, the FDA-approved drug Selpercatinib utilizes this core to selectively inhibit RET kinase in non-small cell lung cancer (NSCLC) and thyroid cancer[2]. More recently, compound 20e (IHMT-PI3K-315) demonstrated potent dual inhibition of PI3Kγ and PI3Kδ[3]. Mechanistically, the pyrazolo moiety forms a robust hydrogen bond with the Val882 residue in the hinge region of PI3K, while the distinct electronic distribution of the fused ring system prevents off-target binding to structurally similar kinases[3]. Similarly, replacing a pyridazinone with a pyrazolo[1,5-a]pyridine hinge binder in C-Terminal Src Kinase (CSK) inhibitors drastically improved cellular potency, driving T-cell activation for immuno-oncology applications[4].

Quantitative Pharmacological Profiles

Compound / Drug	Primary Target	Therapeutic Indication	Key Binding Interaction	Potency (IC50 / MIC)
Selpercatinib	RET Kinase	NSCLC, Thyroid Cancer	ATP-competitive hinge binding	Low nM
Compound 20e	PI3Kγ / PI3Kδ	Cancer Immunotherapy	H-bond with Val882 (hinge)	4.0 nM / 9.1 nM
Compound 13	C-Terminal Src Kinase	Immuno-oncology	H-bond with hinge residues	Potent (nM)
Compound 5k	M. tuberculosis	Tuberculosis	Cytochrome bc1 complex	Low nM MIC

Table 1: Summary of target affinities and indications for key pyrazolo[1,5-a]pyridine derivatives.

PI3K/AKT pathway modulation by pyrazolo[1,5-a]pyridine inhibitors.

Antimicrobial and Antitubercular Applications

Beyond oncology, the pyrazolo[1,5-a]pyridine scaffold exhibits profound antimicrobial properties. Using a scaffold hopping strategy, researchers have successfully replaced the imidazo[1,2-a]pyridine core of known antitubercular agents (such as Q203) with pyrazolo[1,5-a]pyridine-3-carboxamides[5].

The Causality of Scaffold Hopping: The rationale here is rooted in maintaining the precise 3D stereoelectronic conformation required to bind the mycobacterial cytochrome bc1 complex. By shifting to the pyrazolo[1,5-a]pyridine system, medicinal chemists alter the metabolic soft spots of the molecule. This subtle electronic shift improves the pharmacokinetic half-life, enhances oral bioavailability, and effectively evades existing bacterial resistance mechanisms without sacrificing target affinity[5].

Self-Validating Experimental Methodologies

To ensure scientific rigor and reproducibility, the evaluation of these derivatives must rely on self-validating assay systems. Below are the standardized protocols for synthesizing the core and evaluating its kinase inhibitory activity.

Protocol 1: Regioselective Synthesis of the Pyrazolo[1,5-a]pyridine Core

Causality & Design: We utilize a [3+2] cycloaddition between N-aminopyridinium ylides and electron-deficient alkynes[6]. The pre-formed N-N bond in the starting material dictates the regiochemistry, while the use of a hypervalent iodine oxidant ensures rapid aromatization, preventing the formation of unstable intermediate isomers[6].

Step-by-Step Methodology:

• Ylide Generation: Dissolve 1.0 eq of N-aminopyridinium iodide in anhydrous DMF. Add 1.5 eq of a mild base (e.g., K2CO3) and stir at 0°C for 30 minutes to generate the reactive N-ylide.

• Cycloaddition: Add 1.2 eq of the substituted electron-deficient alkyne (e.g., ethyl propiolate) dropwise to the reaction mixture.

• Oxidative Aromatization: Introduce 1.5 eq of PhI(OAc)2. Elevate the temperature to 60°C and stir for 4 hours. The oxidant drives the elimination of hydrogen, locking the fused aromatic system.

• Validation: Monitor via LC-MS. The presence of the[M+H]+ peak corresponding to the fully conjugated system confirms successful cyclization. Purify the crude product via flash chromatography.

Protocol 2: ADP-Glo™ Kinase Assay for PI3K Inhibition

Causality & Design: Pyrazolo[1,5-a]pyridines can exhibit inherent fluorescence due to their extended conjugated system and intramolecular charge transfer (ICT) mechanisms[1]. To prevent false positives inherent in fluorescence-based assays, we utilize the luminescent ADP-Glo assay[3]. This system is self-validating: it includes a "No Enzyme" control to establish baseline ATP auto-hydrolysis and a "Vehicle" control to define 100% kinase activity.

Step-by-Step Methodology:

• Reaction Assembly: In a 384-well plate, combine 3 µL of recombinant PI3Kγ (17.4 µg/mL) or PI3Kδ (3.3 µg/mL) with 3 µL of the pyrazolo[1,5-a]pyridine test compound (serially diluted in assay buffer containing 1% DMSO).

• Equilibration: Incubate for 15 minutes at room temperature to allow the inhibitor to establish binding equilibrium with the kinase hinge region.

• Initiation: Add 6 µL of a substrate mixture containing PI3:PS lipid substrate (0.06 mg/mL) and ultra-pure ATP (30 µM for PI3Kγ). Incubate for 60 minutes.

• ATP Depletion: Add 12 µL of ADP-Glo™ Reagent. Incubate for 40 minutes to completely degrade unreacted ATP. This critical step ensures that any subsequent signal is strictly derived from the kinase-produced ADP.

• Signal Generation: Add 24 µL of Kinase Detection Reagent to convert ADP back to ATP and generate a luciferase-mediated luminescent signal.

• Data Analysis & Validation: Measure luminescence. Calculate the IC50 using a 4-parameter logistic non-linear regression model. Orthogonal validation must be performed via Western blot analysis of p-AKT (S473) in treated cell lines to confirm cellular target engagement[3].

Self-validating high-throughput screening workflow for kinase inhibitors.

Conclusion

The pyrazolo[1,5-a]pyridine scaffold is a cornerstone of modern medicinal chemistry. Its unique combination of hydrogen-bonding capability, metabolic stability, and synthetic accessibility makes it an ideal purine bioisostere. By employing rigorous, self-validating biochemical assays and rational structure-activity relationship (SAR) design, drug development professionals can continue to unlock its potential across oncology, infectious diseases, and beyond.

References

• Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy Source: NIH / PMC URL
• Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors Source: ACS Publications URL
• Discovery of Pyridazinone and Pyrazolo[1,5-a]pyridine Inhibitors of C-Terminal Src Kinase Source: NIH / PubMed URL
• Design, Synthesis, and Biological Evaluation of Pyrazolo[1,5-a]pyridine-3-carboxamides as Novel Antitubercular Agents Source: ACS Medicinal Chemistry Letters URL
• Pyrazolopyridines and Pyrazolopyrimidines as Functional Dipolar Scaffolds: An Approach Regarding Synthesis and Photophysics Source: MDPI URL
• Pyrazolo[1,5- a ]pyridine: Recent synthetic view on crucial heterocycles Source: ResearchGate URL

Sources

• 1. mdpi.com [mdpi.com]
• 2. Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Discovery of Pyridazinone and Pyrazolo[1,5-a]pyridine Inhibitors of C-Terminal Src Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

A Technical Guide to 7-(Bromomethyl)pyrazolo[1,5-a]pyridine for Researchers and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine, a key building block for the synthesis of novel therapeutics. This document is intended for researchers, medicinal chemists, and professionals in the field of drug development who are interested in the strategic application of this versatile heterocyclic compound.

Introduction: The Pyrazolo[1,5-a]pyridine Scaffold in Medicinal Chemistry

The pyrazolo[1,5-a]pyridine core is a privileged scaffold in medicinal chemistry, renowned for its presence in a multitude of biologically active compounds. This fused heterocyclic system offers a unique three-dimensional structure that can effectively interact with various biological targets. Notably, derivatives of this scaffold have shown significant potential as inhibitors of a range of protein kinases, which are crucial regulators of cell signaling pathways often dysregulated in diseases such as cancer.[1][2] The strategic functionalization of the pyrazolo[1,5-a]pyridine ring system is therefore a key area of interest in the development of novel therapeutic agents.

Commercial Availability of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine

For researchers seeking to incorporate this valuable building block into their synthetic workflows, 7-(Bromomethyl)pyrazolo[1,5-a]pyridine is commercially available. At present, Avantor is a confirmed supplier of this compound, offering it at a research-grade purity.

Table 1: Commercial Supplier of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine

Supplier	Product Name	CAS Number	Purity	Catalog Number
Avantor	7-(Bromomethyl)pyrazolo[1,5-a]pyridine	1263413-95-1	≥95%	78067-284

Note: Availability and pricing are subject to change. It is recommended to consult the supplier's website for the most current information.

Synthesis and Chemical Reactivity

While specific literature detailing the synthesis of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine is not extensively available, its preparation can be logically inferred from established synthetic methodologies for analogous compounds. A plausible synthetic route would involve the bromination of the corresponding 7-methylpyrazolo[1,5-a]pyridine.

Plausible Synthetic Pathway

The synthesis would likely proceed via a free-radical bromination of the benzylic-like methyl group at the 7-position of the pyrazolo[1,5-a]pyridine ring. Reagents such as N-Bromosuccinimide (NBS) in the presence of a radical initiator like benzoyl peroxide or AIBN in a non-polar solvent such as carbon tetrachloride are commonly employed for such transformations.[3]

Caption: Plausible synthesis of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine.

Chemical Reactivity and Synthetic Utility

The 7-(bromomethyl) group is a highly versatile functional handle, rendering this compound a valuable intermediate for further molecular elaboration. As a benzylic bromide analogue, it is susceptible to nucleophilic substitution reactions, allowing for the introduction of a wide array of functional groups.

This reactivity enables its use in:

• Alkylation of N-heterocycles: The compound can be used to alkylate various nitrogen-containing heterocycles, a common strategy in the synthesis of complex drug candidates.

• Formation of Ethers and Esters: Reaction with alcohols or carboxylates can introduce ether or ester linkages, respectively, which can be used to modulate the physicochemical properties of a lead compound.

• Carbon-Carbon Bond Formation: The bromide can be displaced by carbon nucleophiles, such as cyanides or organometallic reagents, to extend the carbon skeleton.

Sources

• 1. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Protocol for functionalizing peptides with 7-(Bromomethyl)pyrazolo[1,5-a]pyridine

Application Note & Protocol

Site-Selective Functionalization of Peptides with 7-(Bromomethyl)pyrazolo[1,5-a]pyridine

Abstract

This document provides a comprehensive guide for the site-selective functionalization of peptides with 7-(Bromomethyl)pyrazolo[1,5-a]pyridine. The pyrazolo[1,5-a]pyridine scaffold is a significant heterocyclic motif found in compounds with diverse biological activities, making it a valuable tag for developing novel peptide-drug conjugates and research tools.[1][2] This protocol details the alkylation chemistry targeting nucleophilic amino acid residues, primarily cysteine and lysine, and offers field-proven methodologies for reaction setup, control of selectivity, purification of the conjugate, and analytical validation. We emphasize the causality behind experimental choices to empower researchers to adapt and troubleshoot the protocols for their specific peptide sequences.

Introduction: The Rationale for Pyrazolopyridine Conjugation

The covalent modification of peptides is a cornerstone of modern drug discovery and chemical biology.[3] Functionalization can enhance therapeutic properties such as stability, solubility, and cell permeability, or introduce reporter tags for imaging and diagnostic applications.[4] The reagent 7-(Bromomethyl)pyrazolo[1,5-a]pyridine is an electrophilic alkylating agent designed to covalently label biomolecules. Its fused N-heterocyclic core is of significant interest in medicinal chemistry, and its attachment to a peptide can impart unique pharmacological or photophysical properties.[5][6]

The core of this protocol is the nucleophilic substitution reaction between the bromomethyl group of the reagent and the side chains of specific amino acids. The primary targets are the thiol group of cysteine and the ε-amino group of lysine, which are highly nucleophilic under controlled pH conditions.[7][8] Achieving selectivity is paramount, as peptides often contain multiple potential reaction sites, including the N-terminal amine.[9] This guide provides two distinct protocols optimized for targeting either cysteine or lysine residues, leveraging kinetic and pH control to achieve high selectivity.

Principle of the Reaction: SN2 Alkylation

The functionalization occurs via a bimolecular nucleophilic substitution (SN2) mechanism. The nucleophilic side chain of an amino acid residue attacks the electrophilic benzylic carbon of the 7-(bromomethyl)pyrazolo[1,5-a]pyridine, displacing the bromide leaving group and forming a stable thioether (with cysteine) or secondary amine (with lysine) bond.

Control of Selectivity

• Cysteine (Thiol) vs. Lysine (Amine): The thiol group of cysteine is significantly more acidic (pKa ~8.3) than the ε-amino group of lysine (pKa ~10.5). At near-neutral pH (pH 7.0-7.5), the cysteine side chain exists in a significant thiolate (S⁻) form, which is a potent nucleophile. In contrast, the lysine side chain remains predominantly in its protonated, non-nucleophilic ammonium (NH₃⁺) form. This pKa difference is the primary lever for achieving high selectivity for cysteine.[7]

• Lysine (ε-Amino) vs. N-Terminus (α-Amino): The ε-amino group of lysine is generally more nucleophilic than the N-terminal α-amino group. By performing the reaction at a pH slighly below the pKa of the lysine side chain (e.g., pH 8.5-9.0), a sufficient concentration of the reactive, deprotonated ε-amine is available for reaction, while the N-terminus may remain more heavily protonated, thus tempering its reactivity.[10]

Figure 1: Reaction mechanism for peptide functionalization.

Materials and Equipment

Reagents & Consumables

• Peptide of interest (lyophilized powder)

• 7-(Bromomethyl)pyrazolo[1,5-a]pyridine (CAS: 1263413-95-1)[11]

• For Cysteine Protocol:

  • Tris(2-carboxyethyl)phosphine (TCEP) hydrochloride

  • Sodium phosphate buffer (0.1 M, pH 7.2)

  • Ethylenediaminetetraacetic acid (EDTA)

• For Lysine Protocol:

  • Sodium bicarbonate or borate buffer (0.1 M, pH 8.8)

• Solvents:

  • Anhydrous, amine-free Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

  • Acetonitrile (ACN), HPLC grade

  • Water, HPLC grade (e.g., Milli-Q)

  • Trifluoroacetic acid (TFA), HPLC grade

• Purification & Analysis:

  • Reverse-phase C18 HPLC column (preparative and analytical)

  • Cold diethyl ether

  • Nitrogen gas source

Equipment

• Analytical balance

• pH meter

• Reaction vials (e.g., 1.5 mL microcentrifuge tubes)

• Vortex mixer and/or magnetic stirrer

• High-Performance Liquid Chromatography (HPLC) system with UV detector[12][13]

• Mass Spectrometer (MALDI-TOF or LC-MS)[14]

• Lyophilizer (freeze-dryer)

Experimental Workflows

The overall process involves peptide preparation, conjugation reaction, purification, and final analysis.

Figure 2: General experimental workflow for peptide functionalization.

Protocol 1: Selective Functionalization of Cysteine Residues

This protocol is optimized for peptides containing one or more cysteine residues, leveraging the high nucleophilicity of the thiolate anion at near-neutral pH.

Step 1: Peptide Preparation (Reduction of Disulfides)

• Weigh the desired amount of peptide into a microcentrifuge tube.

• Dissolve the peptide in a phosphate buffer (0.1 M Sodium Phosphate, 1 mM EDTA, pH 7.2) to a final concentration of 1-5 mg/mL.

• Add a 5- to 10-fold molar excess of TCEP from a freshly prepared 10 mM stock solution.

• Incubate the mixture for 1 hour at room temperature to ensure complete reduction of any disulfide bonds.

  • Rationale: Cysteine residues can form disulfide bonds, which are not reactive towards alkylating agents. TCEP is a stable and effective reducing agent that cleaves these bonds, exposing the free thiol for conjugation.[15] EDTA is included to chelate trace metal ions that can catalyze re-oxidation of the thiols.

Step 2: Reagent Preparation

• Immediately before use, prepare a stock solution of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine in anhydrous DMF or DMSO (e.g., 10-20 mM).

  • Rationale: The bromomethyl group is susceptible to hydrolysis. Preparing the solution fresh in an anhydrous organic solvent minimizes degradation of the reagent.[16]

Step 3: Conjugation Reaction

• To the reduced peptide solution from Step 1, add a 1.5- to 3-fold molar excess of the 7-(Bromomethyl)pyrazolo[1,5-a]pyridine solution. The final concentration of the organic solvent (DMF/DMSO) should not exceed 10-20% (v/v) to maintain peptide solubility and structure.

• Gently mix the reaction and incubate at room temperature for 2-4 hours in the dark.

• Monitor the reaction progress by analytical RP-HPLC and/or LC-MS at time points (e.g., 0, 1, 2, and 4 hours).

  • Rationale: A slight molar excess of the alkylating agent drives the reaction to completion.[8] Alkylation is typically rapid at room temperature. Monitoring the reaction allows for optimization of the reaction time to maximize product formation while minimizing potential side reactions. The reaction is performed in the dark as many heterocyclic compounds are light-sensitive.

Step 4: Purification

• Once the reaction is complete, acidify the mixture with 0.1% TFA.

• Proceed immediately to purification via preparative RP-HPLC as detailed in Section 6.0.

Protocol 2: Selective Functionalization of Lysine Residues

This protocol uses a basic pH to deprotonate the lysine ε-amino group, rendering it nucleophilic for alkylation. This method is suitable for peptides lacking cysteine or where lysine modification is specifically desired.

Step 1: Peptide Preparation

• Weigh the desired amount of peptide into a microcentrifuge tube.

• Dissolve the peptide in a basic buffer (0.1 M Sodium Bicarbonate or Borate, pH 8.8) to a final concentration of 1-5 mg/mL.

  • Rationale: A pH of 8.8 provides a balance where a sufficient fraction of lysine ε-amino groups are deprotonated and reactive, while minimizing the reactivity of the N-terminal amine and reducing the risk of base-catalyzed side reactions.[9][17]

Step 2: Reagent Preparation

• Immediately before use, prepare a stock solution of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine in anhydrous DMF or DMSO (e.g., 20-50 mM).

Step 3: Conjugation Reaction

• To the peptide solution, add a 5- to 10-fold molar excess of the 7-(Bromomethyl)pyrazolo[1,5-a]pyridine solution. The final concentration of the organic solvent should be kept below 20% (v/v).

• Gently mix the reaction and incubate at room temperature for 4-16 hours in the dark.

• Monitor the reaction progress by analytical RP-HPLC and/or LC-MS.

  • Rationale: The amine nucleophile is generally less reactive than the thiolate, requiring a larger excess of the alkylating agent and potentially a longer reaction time to achieve high conversion.[18]

Step 4: Purification

• Acidify the reaction mixture with 0.1% TFA.

• Proceed immediately to purification via preparative RP-HPLC as detailed in Section 6.0.

Data Summary: Key Quantitative Parameters

Parameter	Value	Rationale / Comment
Reagent Name	7-(Bromomethyl)pyrazolo[1,5-a]pyridine	-
CAS Number	1263413-95-1	For material identification.[11]
Molecular Weight	211.06 g/mol	For calculating molar quantities.[11]
Mass of Added Moiety	~131.16 Da	C₈H₇N₂ fragment. This is the expected mass shift observed by MS.
Target Residue (Protocol 1)	Cysteine	Reaction at pH 7.0-7.5 for high selectivity.
Target Residue (Protocol 2)	Lysine	Reaction at pH 8.5-9.0 to deprotonate ε-amino group.
Molar Excess (Cys)	1.5 to 3-fold	Sufficient to drive the reaction with the highly reactive thiolate.
Molar Excess (Lys)	5 to 10-fold	Higher excess needed for the less reactive amine nucleophile.

Purification Protocol: Reverse-Phase HPLC

Purification is essential to remove unreacted peptide, excess reagent, and any side products. RP-HPLC is the gold standard for peptide purification.[12][13]

• System Preparation: Equilibrate a preparative C18 column with 95% Solvent A (Water, 0.1% TFA) and 5% Solvent B (ACN, 0.1% TFA).

• Sample Loading: Load the acidified reaction mixture onto the column.

• Elution: Elute the bound peptides using a linear gradient of Solvent B. A typical gradient might be 5% to 65% Solvent B over 30-40 minutes. The functionalized peptide will typically elute later (be more retained) than the unmodified peptide due to the hydrophobicity of the added pyrazolopyridine group.

• Fraction Collection: Collect fractions (e.g., 1-minute intervals) and monitor the elution profile at 220 nm and 280 nm.

• Analysis: Analyze the collected fractions using analytical RP-HPLC and mass spectrometry to identify those containing the pure, functionalized peptide.

• Lyophilization: Pool the pure fractions, freeze, and lyophilize to obtain the final product as a fluffy white powder.

Characterization and Validation

Validation is a self-validating step to confirm the success and purity of the conjugation.

• Mass Spectrometry (MS): This is the definitive method to confirm successful conjugation.[14][19] The mass spectrum of the purified product should show a mass increase corresponding to the pyrazolopyridine moiety.

  • Expected Mass Shift: M(peptide) + n * 131.16 Da, where 'n' is the number of modifications.

• Analytical RP-HPLC: This is used to assess the purity of the final product.[20] The chromatogram should show a single, sharp peak at the expected retention time for the conjugate. Purity is typically calculated by integrating the peak area.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Reaction	- Incomplete disulfide reduction (Cys).- Reagent degradation (hydrolysis).- Incorrect pH.	- Increase TCEP concentration or incubation time.- Prepare fresh reagent solution in anhydrous solvent.- Verify buffer pH before starting the reaction.
Multiple Products / Low Selectivity	- Over-alkylation (multiple sites modified).- Reaction pH is not optimal.- N-terminus modification.	- Reduce molar excess of the reagent or shorten reaction time.- For Cys, ensure pH is ≤ 7.5. For Lys, ensure pH is ≤ 9.0.- Optimize pH to favor lysine ε-amine over N-terminus.
Poor Recovery After HPLC	- Peptide precipitation on the column.- Poor peptide solubility.	- Ensure sample is fully dissolved and acidified before injection.- Modify the gradient to be shallower. Add a small percentage of isopropanol to the mobile phase if necessary.

References

• How to identify low-abundance modified peptides with proteomics mass spectrometry. (2016). Vertex AI Search.
• Comprehensive Characterization of Protein Modifications using Mass Spectrometry and Dry Blood Spots. ResearchGate.
• Identification and Quantification of Protein Modifications by Peptide Mapping with UPLC-MSE. Waters Corporation.

• Advances in Therapeutic Peptides Separation and Purification. (2024). MDPI. Available at: [Link]

• The Role of Peptide Purification in Modern Drug Discovery Research. Learning Hub.

• A Facile and Reproducible Method for the Purification of Peptide- and Protein-Functionalized DNA Nanostructures. (2025). JACS Au. Available at: [Link]

• Investigating the use of Mixed Stationary Phases for Peptide Purification via Reversed Phase Flash Chromatography. Biotage.
• Characterization of intact and modified proteins by mass spectrometry. MS Vision.

• PeaksPTM: Mass Spectrometry-Based Identification of Peptides with Unspecified Modifications. (2011). Journal of Proteome Research. Available at: [Link]

• Purification of a peptide tagged protein via an affinity chromatographic process with underivatized silica. PMC. Available at: [Link]

• Novel Peptide–Drug Conjugates with Dual Anticancer Activity. (2024). MDPI. Available at: [Link]

• Pyrazolone ligation-mediated versatile sequential bioconjugations. Semantic Scholar.

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. (2021). MDPI. Available at: [Link]

• Design, synthesis, and evaluation of peptide‐imidazo[1,2‐a]pyrazine bioconjugates as potential bivalent inhibitors of the VirB11 ATPase HP0525. PMC. Available at: [Link]

• Azole reagents enabled ligation of peptide acyl pyrazoles for chemical protein synthesis. PMC. Available at: [Link]

• Synthesis, Hydrolytic Stability and In Vivo Biological Study of Bioconjugates of the Tetrapeptides FELL Containing Pyrrole Moiety. (2023). MDPI. Available at: [Link]

• A pyridinium-based strategy for lysine-selective protein modification and chemoproteomic profiling in live cells. PMC. Available at: [Link]

• Chemo- and Regioselective Lysine Modification on Native Proteins. PMC. Available at: [Link]

• Site-selective lysine conjugation methods and applications towards antibody–drug conjugates. Chemical Communications. Available at: [Link]

• Modification of Cysteine Residues by Alkylation. A Tool in Peptide Mapping and Protein Identification. The Rockefeller University. Available at: [Link]

• The Role of Pyrazolopyridine Derivatives on Different Steps of Herpes Simplex Virus Type-1 In Vitro Replicative Cycle. (2022). MDPI. Available at: [Link]

• Alkylation of cysteine- containing peptides to mimic palmitoylation. Purdue University.

• Cysteine alkylation methods in shotgun proteomics and their possible effects on methionine residues. (2020). PubMed. Available at: [Link]

• CAS 885276-93-7: Pyrazolo[1,5-a]pyridine-3-carboxylic acid… CymitQuimica.
• Selective lysine modification of native peptides via aza-Michael addition. Semantic Scholar.

• Modifications of cysteine residues with alkylating agents used in proteomics. ResearchGate. Available at: [Link]

• Selective lysine modification of native peptides via aza-Michael addition. RSC Publishing. Available at: [Link]

• Optimization and in Vivo Evaluation of Pyrazolopyridines as a Potent and Selective PI3Kδ Inhibitor. (2018). PubMed. Available at: [Link]

• Characterization of peptide-pyrazole interactions in solution by low-temperature NMR studies. (2007). PubMed. Available at: [Link]

• 7-Bromopyrazolo[1,5-a]pyridine. PubChem. Available at: [Link]

• Functionalization of Position 7 of Pyrazolo[1,5- a ]pyrazines. ResearchGate. Available at: [Link]

• Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents. PMC. Available at: [Link]

• Functional Pyrazolo[1,5- a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. (2021). PubMed. Available at: [Link]

• Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines. PMC. Available at: [Link]

• APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE. ResearchGate. Available at: [Link]

Sources

• 1. Optimization and in vivo evaluation of pyrazolopyridines as a potent and selective PI3Kδ inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Functional Pyrazolo[1,5- a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. gilson.com [gilson.com]
• 4. mdpi.com [mdpi.com]
• 5. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold [mdpi.com]
• 6. Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chemo- and Regioselective Lysine Modification on Native Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lab.rockefeller.edu [lab.rockefeller.edu]
• 9. A pyridinium-based strategy for lysine-selective protein modification and chemoproteomic profiling in live cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Selective lysine modification of native peptides via aza-Michael addition - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. avantorsciences.com [avantorsciences.com]
• 12. mdpi.com [mdpi.com]
• 13. biotage.com [biotage.com]
• 14. msvision.com [msvision.com]
• 15. Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. semanticscholar.org [semanticscholar.org]
• 18. Site-selective lysine conjugation methods and applications towards antibody–drug conjugates - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 19. How to identify low-abundance modified peptides with proteomics mass spectrometry - MedCrave online [medcraveonline.com]
• 20. waters.com [waters.com]

Technical Notes & Optimization

Improving the yield of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine synthesis

Welcome to the Technical Support Center for Heterocyclic Synthesis. This guide is designed for researchers and drug development professionals optimizing the synthesis of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine .

The bromination of the 7-methyl group on a pyrazolo[1,5-a]pyridine core presents a classic regioselectivity challenge: balancing the desired radical benzylic bromination (Wohl-Ziegler reaction) against the highly competitive electrophilic aromatic substitution (EAS) at the electron-rich C3 position. This guide provides field-proven troubleshooting strategies, mechanistic insights, and optimized protocols to maximize your yield.

Part 1: Troubleshooting FAQs

Q1: My reaction yields predominantly 3-bromo-7-methylpyrazolo[1,5-a]pyridine instead of the desired 7-bromomethyl product. How can I suppress this? Cause: The pyrazolo[1,5-a]pyridine core is a π-excessive heterocycle, making the C3 position exceptionally nucleophilic[1]. Under standard Wohl-Ziegler conditions, trace moisture or the degradation of N-Bromosuccinimide (NBS) generates hydrobromic acid (HBr). HBr reacts with NBS to form molecular bromine (Br₂), which rapidly drives electrophilic aromatic substitution at C3 rather than the desired radical pathway. Solution: To suppress the ionic EAS pathway, you must maintain strictly radical conditions.

• Solvent: Avoid polar solvents (like MeCN or DMF) that stabilize ionic intermediates. Use a non-polar solvent like anhydrous benzotrifluoride (PhCF₃).

• Scavenger: Add a stoichiometric amount of an insoluble inorganic base (e.g., anhydrous Na₂CO₃) to the reaction mixture. This acts as a proton scavenger, neutralizing HBr as it forms and preventing the autocatalytic generation of Br₂.

Q2: I am observing significant amounts of the 7-(dibromomethyl) byproduct. How do I control over-bromination? Cause: Benzylic radical bromination is notoriously prone to over-reaction because the mono-brominated product can easily undergo a second hydrogen atom abstraction by succinimidyl radicals[2]. Solution: Sub-stoichiometric NBS is mandatory. Limit your NBS charge to 0.85–0.90 equivalents relative to the starting material. It is synthetically far easier to separate the desired mono-brominated product from the unreacted starting material than it is to remove the dibrominated impurity. For process-scale synthesis, utilizing a continuous flow photochemical reactor can precisely control residence time and minimize over-bromination[3].

Q3: The reaction stalls at 40% conversion despite adding AIBN and heating to 80°C. What is going wrong? Cause: Radical chains terminate via recombination. AIBN has a half-life of approximately 1 hour at 80°C. If the thermal decomposition of the initiator is complete before the reaction finishes, the radical chain dies. Solution: Implement dual initiation. Use a combination of thermal initiation (AIBN) and photochemical initiation (visible blue LED or broad-spectrum light) to maintain a steady, continuous flux of radicals throughout the reaction duration[3].

Q4: My crude NMR shows good conversion, but my isolated yield drops significantly after column chromatography. Is the product unstable? Cause: Yes. 7-(Bromomethyl)pyrazolo[1,5-a]pyridine is a highly reactive benzylic bromide attached to an electron-rich heterocycle. It is highly prone to hydrolysis or polymerization when exposed to the acidic silanol groups on standard silica gel. Solution: Minimize purification time. Use deactivated silica gel (pre-treated with 1% Et₃N) or neutral alumina. Ideally, perform a simple filtration to remove succinimide and inorganic salts, concentrate the crude under reduced pressure at low temperature (<30°C), and use the intermediate immediately in your subsequent substitution/alkylation step.

Part 2: Quantitative Data Comparison

The table below summarizes the effect of different reaction parameters on the yield and product distribution, highlighting the necessity of optimized conditions.

Reaction Conditions	Solvent	Additive	Initiation	Major Product Observed	Yield of Desired (%)
Standard Wohl-Ziegler	MeCN	None	AIBN (80°C)	3-Bromo (C3 position)	< 10%
Non-polar	CCl₄	None	AIBN (80°C)	7-Bromomethyl	45%
Base-Scavenged	PhCF₃	Na₂CO₃	AIBN (85°C)	7-Bromomethyl	65%
Photochemical + Scavenger	PhCF₃	Na₂CO₃	AIBN + Blue LED	7-Bromomethyl	82%

Part 3: Mechanistic Pathway Visualization

The following diagram illustrates the critical divergence between the desired radical pathway and the undesired ionic pathway during synthesis.

Mechanistic divergence in the bromination of 7-methylpyrazolo[1,5-a]pyridine.

Part 4: Optimized Experimental Protocol

This self-validating protocol utilizes a base-scavenged, photochemically assisted Wohl-Ziegler bromination to maximize the yield of the target molecule.

Step 1: Reaction Setup

• Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Add 7-methylpyrazolo[1,5-a]pyridine (1.0 equiv, 10 mmol) and anhydrous Na₂CO₃ (1.5 equiv, 15 mmol) to the flask.

• Suspend the mixture in anhydrous benzotrifluoride (PhCF₃) to achieve a 0.2 M concentration (50 mL).

Step 2: Reagent Addition & Initiation

• Add N-Bromosuccinimide (NBS) (0.90 equiv, 9 mmol) and AIBN (0.05 equiv, 0.5 mmol) in a single portion. Note: Ensure NBS is freshly recrystallized from water to remove trace Br₂ and dried thoroughly.

• Purge the system with nitrogen for 5 minutes.

• Position a blue LED light source (or a standard broad-spectrum tungsten lamp) approximately 5 cm from the flask.

• Heat the mixture to 80°C while continuously irradiating and stirring vigorously.

Step 3: Monitoring (Self-Validation)

• Monitor the reaction via TLC (Hexanes/EtOAc 4:1).

• Visual Cue: The reaction suspension should remain pale yellow to off-white. If the solution turns deep red or orange, this indicates the formation of Br₂ (triggering the EAS pathway). If this occurs, verify the anhydrous nature of your reagents.

• Stop the reaction after 2–3 hours or when the NBS is fully consumed (succinimide floats to the top of the solvent).

Step 4: Workup & Isolation

• Cool the reaction mixture to 0°C in an ice bath to fully precipitate the succinimide byproduct.

• Filter the cold suspension through a short pad of Celite to remove succinimide and sodium salts. Wash the filter cake with cold PhCF₃ (2 × 10 mL).

• Concentrate the filtrate under reduced pressure at a temperature not exceeding 30°C .

• Critical Step: Do not subject the crude material to standard silica gel chromatography. Either use the crude benzylic bromide immediately in the next synthetic step or pass it rapidly through a short plug of neutral alumina using Hexanes/EtOAc to isolate the purified 7-(bromomethyl)pyrazolo[1,5-a]pyridine. Store under argon at -20°C.

References

• Recent advances in the chemistry of pyrazolo[1,5-a]pyrimidines and related aza-fused rings. ResearchGate. Available at:[Link][1]

• Iron-Catalyzed Site-Selective Bromination of Benzylic C(sp3)–H Bonds. ACS Publications. Available at:[Link][2]

• A Detailed Study of Irradiation Requirements, Towards an Efficient Photochemical Wohl-Ziegler Protocol in Flow. SciSpace. Available at:[Link][3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scispace.com [scispace.com]

Technical Support Center: Chromatography Purification of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine

Welcome to the Technical Support Center. This guide is engineered for researchers, synthetic chemists, and drug development professionals handling highly reactive benzylic-type halides on fused heterocyclic scaffolds.

Mechanistic Overview: The Dual-Threat Challenge

Purifying 7-(bromomethyl)pyrazolo[1,5-a]pyridine presents a unique chromatographic challenge due to two competing molecular features:

• The Pyrazolo[1,5-a]pyridine Core: The basic nitrogen atom interacts strongly with the acidic silanol groups (Si-OH) of standard silica gel, leading to severe tailing, poor resolution, and irreversible adsorption[1].

• The 7-Bromomethyl Moiety: Positioned adjacent to the bridgehead nitrogen, this benzylic-like bromide is hyper-reactive. It is highly susceptible to solvolysis (hydrolysis or methanolysis) on the column and can undergo spontaneous intermolecular alkylation (polymerization) when concentrated[2].

To prevent these issues, the chromatographic system must be strictly non-nucleophilic, and the stationary phase must be chemically deactivated prior to loading.

Fig 1. Degradation pathways of 7-(bromomethyl)pyrazolo[1,5-a]pyridine on standard acidic silica.

Troubleshooting & FAQs

Q: My product is streaking down the column and co-eluting with impurities. How do I fix this? A: Streaking is caused by the basic heterocycle interacting with acidic silica. Solution: Pre-treat your silica gel by packing the column with an eluent containing 1% triethylamine (Et₃N). The Et₃N acts as a basic modifier that caps the acidic silanol sites, dramatically improving peak shape and resolution[1].

Q: NMR analysis of my purified fraction shows a methoxymethyl (-CH₂OCH₃) group instead of the bromomethyl (-CH₂Br) group. What happened? A: You likely used methanol (MeOH) in your eluent (e.g., a DCM/MeOH gradient). The bromomethyl group is highly electrophilic and will rapidly undergo nucleophilic substitution with protic solvents on the silica surface[3]. Solution: Strictly avoid alcohols. Use a Hexane/Ethyl Acetate (EtOAc) or Dichloromethane (DCM)/EtOAc gradient.

Q: How can I verify if my compound is degrading during the chromatography run? A: Implement a 2D-TLC self-validation system . Spot your crude mixture in the corner of a square TLC plate and run it in your chosen solvent. Dry the plate, rotate it 90 degrees, and run it again in the same solvent. If the compound is stable, all spots will lie on a perfect diagonal. Spots appearing off the diagonal indicate active on-column degradation, meaning your silica requires further deactivation.

Q: My purified product turned into an insoluble mass after sitting on the bench overnight. A: Bromomethyl heterocycles can undergo spontaneous intermolecular quaternization (polymerization) in the solid state at room temperature[2]. Solution: Immediately upon isolation, dissolve the product in a non-polar solvent, or store the neat solid under argon at -20 °C.

Quantitative Data: Stationary Phase Optimization

To illustrate the causality of solvent and stationary phase choices, refer to the comparative data below:

Stationary Phase	Eluent System	Additive	Result / Yield	Mechanistic Causality
Standard Silica (60 Å)	Hexane / EtOAc	None	Low (<40%), Streaking	Acidic silanols cause irreversible binding and hydrolysis.
Standard Silica (60 Å)	DCM / MeOH	None	Complete Degradation	MeOH acts as a nucleophile, forming a methoxymethyl ether.
Deactivated Silica	Hexane / EtOAc	1% Et₃N	High (>85%), Sharp bands	Et₃N caps acidic sites; non-protic solvent prevents solvolysis.
Neutral Alumina	Hexane / EtOAc	None	Moderate (60-70%)	Less acidic than silica, but offers lower chromatographic resolution.

Optimized Step-by-Step Purification Protocol

Follow this self-validating workflow to ensure maximum recovery of the intact bromomethyl compound.

Fig 2. Optimized flash chromatography workflow for reactive bromomethyl heterocycles.

Methodology

• Column Preparation (Deactivation):

  • Prepare a slurry of standard silica gel (60 Å, 230-400 mesh) in Hexane containing 1% v/v Triethylamine (Et₃N).

  • Pour the slurry into the column and pack under positive pressure. Flush with 2 column volumes of the 1% Et₃N/Hexane solution to ensure complete deactivation of silanol groups[1].

• Sample Loading:

  • Dissolve the crude 7-(bromomethyl)pyrazolo[1,5-a]pyridine in the absolute minimum volume of dry DCM.

  • Crucial Step: Do not dry-load the sample onto silica, as the extended surface contact time prior to elution will initiate degradation. Load the liquid directly onto the column bed.

• Flash Elution:

  • Elute rapidly using a gradient of Hexane to Ethyl Acetate (e.g., 9:1 to 7:3). Maintain a steady flow rate to minimize the compound's residence time on the column.

  • Monitor fractions via TLC (visualized by UV 254 nm).

• Fraction Concentration:

  • Pool the product-containing fractions.

  • Evaporate the solvent under reduced pressure using a rotary evaporator. Keep the water bath temperature below 25 °C to prevent thermally-induced polymerization[2].

• Storage:

  • Flush the flask with Argon or Nitrogen immediately after evaporation. Store the purified solid at -20 °C. If long-term storage is required, consider storing it as a dilute solution in dry DCM or THF.

References

• Benchchem. Technical Support Center: Purification of 4-Bromo-2,6-bis(bromomethyl)pyridine.
• Ambeed. 101990-45-8 | 2-Bromo-5-(bromomethyl)pyridine | Bromides.
• The Royal Society of Chemistry. “M3L2 metallo-cryptophanes: [2]catenane and simple cages” Supplementary Material.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]
• 3. 101990-45-8 | 2-Bromo-5-(bromomethyl)pyridine | Bromides | Ambeed.com [ambeed.com]

Preventing decomposition of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine during reactions

Welcome to the technical support center for 7-(Bromomethyl)pyrazolo[1,5-a]pyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential challenges associated with the use of this versatile reagent. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to ensure the stability and successful reaction of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine in your synthetic endeavors.

Introduction to the Reactivity and Stability of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine

7-(Bromomethyl)pyrazolo[1,5-a]pyridine is a valuable building block in medicinal chemistry and materials science due to its fused heterocyclic core and a reactive bromomethyl group. The pyrazolo[1,5-a]pyridine scaffold is a common motif in many biologically active molecules.[1][2] The bromomethyl group, being analogous to a benzylic halide, is highly susceptible to nucleophilic substitution (SN2) reactions, allowing for the facile introduction of a wide range of functional groups.[3] However, this high reactivity also predisposes the molecule to several decomposition pathways that can hinder synthetic success. Understanding these potential issues is the first step toward mitigating them.

Frequently Asked Questions (FAQs)

Q1: My 7-(Bromomethyl)pyrazolo[1,5-a]pyridine appears to be degrading upon storage. What are the optimal storage conditions?

A1: Like many benzylic bromides, 7-(Bromomethyl)pyrazolo[1,5-a]pyridine can be sensitive to heat, light, and moisture. For long-term storage, it is recommended to keep the compound in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen), and stored in a refrigerator (2-8 °C) or freezer.[4] Protection from light by using an amber-colored vial or by wrapping the container in aluminum foil is also a crucial preventative measure to avoid photodecomposition.[5]

Q2: I am observing a significant amount of baseline material in my crude reaction mixture that is not my desired product. What could be the cause?

A2: This is a common issue and can arise from several decomposition pathways. The most probable causes are:

• Intramolecular Quaternization: The pyridine-like nitrogen atom in the pyrazolo[1,5-a]pyridine ring system can act as an internal nucleophile, attacking the electrophilic carbon of the bromomethyl group. This leads to the formation of a fused, tricyclic pyridinium salt.

• Intermolecular Polymerization: Similar to the intramolecular process, one molecule of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine can react with the pyridine nitrogen of another molecule, leading to the formation of oligomers or polymers. This is often observed as an insoluble or "streaky" baseline material in TLC analysis.[6]

• Hydrolysis: If moisture is present in the reaction, the bromomethyl group can be hydrolyzed to the corresponding alcohol, 7-(Hydroxymethyl)pyrazolo[1,5-a]pyridine.

Q3: My nucleophilic substitution reaction with 7-(Bromomethyl)pyrazolo[1,5-a]pyridine is sluggish and gives low yields. What can I do to improve the reaction?

A3: Several factors can influence the rate and efficiency of your reaction:

• Nucleophile Strength: Weakly nucleophilic substrates will react slower. You may need to use a stronger nucleophile or activate your current nucleophile (e.g., by deprotonation with a suitable base).

• Solvent Choice: Polar aprotic solvents such as DMF, acetonitrile, or DMSO are generally good choices for SN2 reactions as they can solvate the cation of the nucleophile's salt without strongly solvating the nucleophile itself, thus enhancing its reactivity.

• Temperature: While elevated temperatures can increase the reaction rate, they can also accelerate decomposition. A careful balance is needed. It is often best to start at room temperature and gently heat if the reaction is not proceeding.

Troubleshooting Guide

This section provides a more detailed breakdown of common problems and their solutions, complete with explanations of the underlying chemistry.

Problem 1: Formation of Insoluble Byproducts and Reaction "Tarrying"

Symptoms:

• The reaction mixture becomes heterogeneous with the formation of a precipitate.

• The crude product appears as a dark, tarry substance.

• TLC analysis shows significant baseline material.

Root Cause Analysis: This is often a hallmark of intermolecular quaternization leading to polymerization. The pyridine nitrogen of one molecule attacks the bromomethyl group of another, creating a chain. This process is often accelerated by heat and the presence of a base.

Sources

• 1. Straightforward and Efficient Protocol for the Synthesis of Pyrazolo [4,3-b]pyridines and Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel synthesis of pyrazolo[1,5-α]pyridines via ylide intermediates - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Optimization of pyrazolo[1,5-a]pyrimidine based compounds with pyridine scaffold: Synthesis, biological evaluation and molecular modeling study - Arabian Journal of Chemistry [arabjchem.org]
• 5. Synthesis and antitumor activity of novel pyrazolo[1,5-a]pyrimidine derivatives | European Journal of Chemistry [eurjchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scalable Synthesis of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine

Welcome to the Advanced Technical Support Center. This resource is engineered for process chemists, researchers, and drug development professionals tasked with the scalable synthesis of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine. Due to the unique electronic properties of the pyrazolo[1,5-a]pyridine core, traditional batch bromination often leads to complex impurity profiles. This guide deconstructs the mechanistic challenges and provides field-proven, scalable solutions.

Synthetic Pathway Analysis

To understand the troubleshooting steps, we must first map the viable synthetic routes. The diagram below illustrates the competing pathways and the strategic bypass (Route B) used to avoid regioselectivity issues.

Fig 1. Synthetic pathways to 7-(Bromomethyl)pyrazolo[1,5-a]pyridine highlighting regioselectivity.

Troubleshooting & FAQs

Q1: Regioselectivity — Why am I getting bromination at the 3-position instead of the 7-methyl group? Mechanistic Causality: The pyrazolo[1,5-a]pyridine core is a highly π -excessive heteroaromatic system. The bridgehead nitrogen strongly donates electron density into the ring, making the C-3 position exceptionally nucleophilic and highly susceptible to1[1]. When using N-Bromosuccinimide (NBS), trace amounts of free Br₂ or ionic bromine species will rapidly attack C-3 before the Wohl-Ziegler radical chain reaction can initiate at the sterically hindered 7-methyl group. Solution: To force the radical pathway, you must suppress all ionic reactivity. Ensure strictly anhydrous conditions, use a non-polar solvent, and utilize a strong radical initiator (UV light). If C-3 bromination persists, abandon Route A and transition to Route B (Reduction-Appel), which entirely avoids electrophilic halogen sources.

Q2: Over-Bromination — How do I prevent the formation of di- and tri-bromomethyl byproducts during scale-up? Mechanistic Causality: Radical bromination kinetics are notoriously difficult to control in large batch reactors. According to the Beer-Lambert law, light penetration drops exponentially in large vessels, creating localized zones of high radical concentration near the light source. This leads to runaway sequential bromination of the methyl group. Solution: Transition the reaction to a 2[2]. Flow chemistry allows for narrow tubing (high surface-area-to-volume ratio), ensuring uniform photon flux and precise residence times, allowing you to quench the reaction exactly after mono-bromination occurs.

Q3: Green Scalability — Carbon tetrachloride (CCl₄) is banned, and AIBN poses thermal explosion risks at scale. What are the best alternatives? Mechanistic Causality: CCl₄ was historically favored because it lacks abstractable hydrogen atoms and is transparent to UV light. AIBN is effective but generates toxic tetramethylsuccinonitrile gas and poses thermal hazards. Solution: Replace CCl₄ with α,α,α -trifluorotoluene (PhCF₃) . It shares a similar dielectric constant and radical inertness but is environmentally compliant. Replace thermal AIBN with pure photocatalysis (e.g., 400 nm LEDs with a photocatalyst like Ru(bpy)₃Cl₂) to initiate the NBS homolysis safely at room temperature.

Q4: Product Instability — My product degrades into a black tar during silica gel column chromatography. How should I purify it? Mechanistic Causality: The 7-bromomethyl group behaves like a highly activated benzylic bromide. The electron-rich pyrazolopyridine core stabilizes the transient carbocation, making the compound highly prone to hydrolysis or intermolecular alkylation (polymerization) when exposed to the acidic silanol groups on silica gel. Solution: Do not use column chromatography. Purify via controlled aqueous workup (quenching with sodium thiosulfate) and rapid solvent evaporation at low temperatures (<30 °C). The crude product is typically >90% pure and should be telescoped immediately into downstream 3[3] or amine alkylations.

Quantitative Route Comparison

Summarizing the process metrics allows for data-driven route selection based on your facility's capabilities.

Synthetic Route	C-7 vs C-3 Selectivity	Mono- vs Di-bromination	Scalability Profile	Overall Yield
Batch Radical (Route A)	Poor (Mixture)	Moderate	Low (Light penetration limits)	35–45%
Flow Photochemical (Route A)	Good	Excellent	High (Continuous throughput)	75–85%
Reduction-Appel (Route B)	Excellent (100% C-7)	Excellent (No over-reaction)	High (Standard batch scale-up)	65–70% (2 steps)

Validated Experimental Protocol: Continuous-Flow Photochemical Bromination

This protocol is engineered for high-throughput scale-up of Route A, utilizing flow chemistry to enforce uniform kinetics and suppress side reactions.

Objective: Achieve selective mono-bromination at the C-7 methyl group while suppressing C-3 electrophilic substitution.

Materials & Reagents:

• 7-Methylpyrazolo[1,5-a]pyridine (1.0 equiv, 0.5 M)

• N-Bromosuccinimide (NBS) (1.05 equiv)

• α,α,α -Trifluorotoluene (PhCF₃) (Solvent)

• Ru(bpy)₃Cl₂ (Photocatalyst, 1 mol%)

Step-by-Step Methodology:

• Reagent Purification (Critical Self-Validation Step):

  • Action: Recrystallize NBS from hot water prior to use.

  • Causality: Commercially aged NBS contains free Br₂ (visible as a yellow tint). Free Br₂ will bypass the radical cycle and instantly trigger ionic electrophilic attack at the C-3 position. Pure NBS must be stark white.

• Solution Preparation:

  • Action: In a foil-wrapped flask under argon, dissolve 7-methylpyrazolo[1,5-a]pyridine, purified NBS, and the photocatalyst in anhydrous PhCF₃ to achieve a 0.5 M concentration.

• Flow Reactor Setup:

  • Action: Prime a Fluorinated Ethylene Propylene (FEP) coil reactor (10 mL internal volume) wrapped around a 400 nm LED core. Set the system backpressure regulator to 2 bar to prevent localized solvent boiling or outgassing.

• Execution & Kinetic Control:

  • Action: Pump the reaction mixture through the reactor at a flow rate of 5.0 mL/min, establishing a precise residence time of 2.0 minutes.

  • Causality: The 2-minute window is mathematically tuned to allow full conversion of the primary methyl group while ejecting the product from the irradiation zone before the slower di-bromination kinetics can initiate.

• Inline Quenching & Isolation (Self-Validating):

  • Action: Direct the reactor effluent immediately into a vigorously stirred receiving flask containing saturated aqueous Na₂S₂O₃ at 0 °C.

  • Validation: The immediate discharge of any residual color confirms the complete destruction of unreacted succinimidyl radicals and trace bromine.

  • Action: Separate the organic layer, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure at a maximum bath temperature of 25 °C. Store the resulting solid at -20 °C under argon, or telescope immediately.

References

• Thieme Science of Synthesis — Product Class 5: Azaindolizines with Two Nitrogen Atoms in the Five-Membered Ring. URL:[Link]

• MDPI — The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. URL:[Link]

• Academia.edu — Optimized scale up of 3-pyrimidinylpyrazolo[1,5-a]pyridine via Suzuki coupling; a general method of accessing a range of 3-(hetero)arylpyrazolo[1,5-a]pyridines. URL:[Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds [mdpi.com]
• 3. (PDF) Optimized scale up of 3-pyrimidinylpyrazolo[1,5-a]pyridine via Suzuki coupling; a general method of accessing a range of 3-(hetero)arylpyrazolo[1,5-a]pyridines [academia.edu]

Technical Support Center: Regioselectivity in the Functionalization of Pyrazolo[1,5-a]pyridine

Welcome to the technical support center for the functionalization of pyrazolo[1,5-a]pyridines. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of regioselectivity with this important heterocyclic scaffold. As a Senior Application Scientist, my goal is to provide you with not just protocols, but also the underlying principles to empower you to troubleshoot and optimize your reactions effectively.

PART 1: Frequently Asked Questions (FAQs) - Understanding the Fundamentals

This section addresses common questions regarding the intrinsic reactivity of the pyrazolo[1,5-a]pyridine core.

Q1: What are the most reactive positions on the pyrazolo[1,5-a]pyridine ring for functionalization?

The reactivity of the pyrazolo[1,5-a]pyridine ring is governed by the electron distribution within the bicyclic system. The pyrazole moiety is generally more electron-rich than the pyridine moiety, making it more susceptible to electrophilic attack. Molecular orbital calculations predict that the order of susceptibility to electrophilic substitution is C3 > C6.[1]

Q2: How do the electronic properties of the pyrazolo[1,5-a]pyridine core influence its reactivity?

The pyrazolo[1,5-a]pyridine system is a fused, rigid, and planar N-heterocyclic scaffold.[2][3] The fusion of the electron-rich pyrazole ring with the electron-deficient pyridine ring creates a unique electronic environment. The pyrazole ring, particularly the C3 position, is highly nucleophilic.[2][3] This makes it the primary site for many electrophilic substitution reactions. Conversely, the pyridine ring is more susceptible to nucleophilic attack, although this is less commonly exploited for direct functionalization.

Q3: What is the general order of reactivity for the different carbon positions in electrophilic aromatic substitution?

Based on experimental evidence and theoretical calculations, the general order of reactivity towards electrophiles is C3 > C6 > C4 ≈ C2 > C5 ≈ C7 . However, this order can be significantly influenced by the reaction conditions and the nature of the electrophile. For instance, while C3 is the most common site for electrophilic attack, certain conditions can favor substitution at C6.[1]

Q4: How do existing substituents on the ring influence the regioselectivity of subsequent functionalization?

Substituents play a crucial role in directing incoming electrophiles. Electron-donating groups (EDGs) will generally enhance the reactivity of the ring system and direct incoming electrophiles according to their inherent directing effects (ortho-, para-directing). Conversely, electron-withdrawing groups (EWGs) will deactivate the ring, making electrophilic substitution more challenging. The position of the substituent is also critical. For example, a substituent at C2 or C5 can sterically hinder attack at C3, potentially leading to substitution at other positions.

PART 2: Troubleshooting Guide - Navigating Common Regioselectivity Challenges

This section provides a case-based approach to troubleshooting common regioselectivity issues encountered during the functionalization of pyrazolo[1,5-a]pyridines.

Case Study 1: Electrophilic Halogenation

Problem: "My halogenation reaction is yielding a mixture of isomers, or the reaction is not proceeding at all. How can I achieve high regioselectivity for C3-halogenation?"

Analysis: Direct halogenation of pyridines can be challenging due to the low nucleophilicity of the ring.[4][5] For pyrazolo[1,5-a]pyridines, while C3 is the most activated position, harsh conditions can lead to side reactions or the formation of mixtures. A milder, more selective method is often required.

Solution: Employing a hypervalent iodine(III) reagent like Phenyliodine Diacetate (PIDA) in the presence of a potassium halide salt provides a highly efficient and regioselective method for C3 halogenation.[6][7] This reaction proceeds under mild, aqueous conditions at room temperature and demonstrates excellent regioselectivity for the C3 position.[6][7]

Workflow for C3-Selective Halogenation

Caption: Workflow for regioselective C3-halogenation.

Case Study 2: Nitration

Problem: "I'm attempting to nitrate my pyrazolo[1,5-a]pyridine and I'm getting a mixture of C3- and C6-nitro isomers. How can I selectively obtain one over the other?"

Analysis: The nitration of pyrazolo[1,5-a]pyridine is highly dependent on the nitrating agent and the reaction medium. The formation of different regioisomers is a classic example of kinetic versus thermodynamic control.

Solution:

• For C3-Nitration (Kinetic Product): Use a mixture of nitric acid and sulfuric acid. This strongly acidic medium favors the formation of the 3-nitro compound.[1]

• For C6-Nitration (Thermodynamic Product): Use nitric acid in acetic anhydride. This set of reagents leads to the formation of the 6-nitro isomer.[1] An addition-elimination sequence has been proposed to account for the observed 6-nitration.[1]

Case Study 3: Friedel-Crafts Acylation

Problem: "My Friedel-Crafts acylation is not proceeding as expected, or I'm getting low yields of the C3-acylated product. What are the optimal conditions?"

Analysis: While C3 is the most nucleophilic position, standard Friedel-Crafts conditions (e.g., AlCl3) can be too harsh for N-heterocycles, leading to complexation with the Lewis acid and deactivation of the ring. A milder approach is necessary.

Solution: Vilsmeier-Haack formylation, which uses dimethylformamide (DMF) and phosphorus oxychloride (POCl3), is a highly effective method for introducing a formyl group at the C3 position.[8] For the introduction of other acyl groups, reacting the pyrazolo[1,5-a]pyridine with an acyl halide can also yield the 3-acyl derivative.[8]

Case Study 4: Palladium-Catalyzed C-H Arylation

Problem: "I'm getting a mixture of C3- and C7-arylated products in my direct arylation reaction. How can I control the regioselectivity?"

Analysis: Palladium-catalyzed direct C-H arylation is a powerful tool, but its regioselectivity on the pyrazolo[1,5-a]pyridine scaffold is highly dependent on the reaction conditions, particularly the presence or absence of a phosphine ligand.[9]

Solution:

• For C3-Arylation: A phosphine-free protocol typically leads to arylation at the C3 position. The proposed mechanism involves an electrophilic palladation.[9]

• For C7-Arylation: The use of a phosphine ligand, such as SPhos, in the presence of a palladium catalyst directs the arylation to the C7 position.[9] This is thought to proceed through a base-assisted deprotonation mechanism at the most acidic C7 position.[9]

Decision Tree for Regioselective C-H Arylation

Caption: Decision tree for selecting C-H arylation conditions.

PART 3: Experimental Protocols

The following are generalized protocols based on literature procedures. Researchers should always consult the original publications for specific details and safety information.

Protocol 1: Regioselective C3-Halogenation using a Hypervalent Iodine Reagent[6][7]

• To a solution of the pyrazolo[1,5-a]pyrimidine (0.2 mmol) in water (3.0 mL), add the corresponding potassium halide (KX, 0.3 mmol).

• Add Phenyliodine Diacetate (PIDA, 1.0 equiv.) to the mixture.

• Stir the reaction at room temperature (25–27 °C) for 3 hours.

• Monitor the reaction progress by TLC.

• Upon completion, extract the product with a suitable organic solvent.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Selective Nitration at the C3-Position[1]

• Cool a mixture of concentrated sulfuric acid and nitric acid to 0 °C.

• Slowly add the pyrazolo[1,5-a]pyridine to the cooled nitrating mixture with stirring.

• Maintain the temperature at 0-5 °C and stir for the appropriate time, monitoring by TLC.

• Carefully pour the reaction mixture onto crushed ice.

• Neutralize the solution with a suitable base (e.g., sodium carbonate).

• Extract the product with an organic solvent.

• Dry, concentrate, and purify the product.

Protocol 3: Selective Nitration at the C6-Position[1]

• Dissolve the pyrazolo[1,5-a]pyridine in acetic anhydride.

• Cool the solution to 0 °C.

• Slowly add nitric acid to the cooled solution.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Quench the reaction with water and extract the product.

• Wash the organic layer with a solution of sodium bicarbonate.

• Dry, concentrate, and purify the product.

Protocol 4: Regioselective C3-Arylation using a Phosphine-Free Palladium Catalyst[9]

• To a reaction vessel, add the pyrazolo[1,5-a]pyrimidine, aryl iodide, Pd(OAc)2, and a suitable base (e.g., K2CO3).

• Add a suitable solvent (e.g., dioxane).

• Degas the mixture and heat to the required temperature (e.g., 150 °C).

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction, dilute with an organic solvent, and wash with water.

• Dry, concentrate, and purify the product by column chromatography.

Protocol 5: Regioselective C7-Arylation using a Palladium Catalyst with a Phosphine Ligand[9]

• To a reaction vessel, add the pyrazolo[1,5-a]pyrimidine, aryl bromide, Pd(OAc)2, a phosphine ligand (e.g., SPhos), a base (e.g., Cs2CO3), and an additive like LiCl.

• Add a suitable solvent (e.g., toluene).

• Degas the mixture and heat to the required temperature (e.g., 150 °C).

• Monitor the reaction progress.

• After completion, perform an aqueous workup.

• Dry, concentrate, and purify the product.

PART 4: Data Summary

Table 1: Summary of Regiochemical Outcomes for the Functionalization of Pyrazolo[1,5-a]pyridine

Reaction	Reagents	Major Product Position(s)	Reference
Halogenation	KX, PIDA, H2O	C3	[6][7]
Nitration	HNO3, H2SO4	C3	[1]
Nitration	HNO3, Ac2O	C6	[1]
Vilsmeier-Haack	DMF, POCl3	C3	[8]
Acylation	Acyl Halide	C3	[8]
Pd-catalyzed Arylation	Pd(OAc)2, K2CO3 (phosphine-free)	C3	[9]
Pd-catalyzed Arylation	Pd(OAc)2, SPhos, Cs2CO3	C7	[9]

PART 5: References

• Regioselective C(sp2)–H halogenation of pyrazolo[1,5-a]pyrimidines facilitated by hypervalent iodine(iii) under aqueous and ambient conditions. RSC Advances. [Link][6][7]

• Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview. Molecules. [Link][9]

• Pyrazolo[1,5-a]Pyrimidine: Synthesis and Regiospecific Electrophilic Substitution in the Pyrazole and/or Pyrimidine Rings. ResearchGate. [Link][1]

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. MDPI. [Link][2]

• Functional Pyrazolo[1,5-a]pyrimidines. Encyclopedia.pub. [Link][3]

• Mechanism and regioselectivity in an open-and-shut case of pyridine halogenation. American Chemical Society. [Link][4]

• ChemInform Abstract: Pyrazolopyridines. Part 1. Formylation and Acylation of Pyrazolo(1,5-a) pyridines. ResearchGate. [Link][8]

• 3-Selective Halogenation of Pyridines via Zincke Imine Intermediates. ChemRxiv. [Link][5]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Functional Pyrazolo[1,5-a]pyrimidines | Encyclopedia MDPI [encyclopedia.pub]
• 4. Mechanism and regioselectivity in an open-and-shut case of pyridine halogenation - American Chemical Society [acs.digitellinc.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Regioselective C(sp2)–H halogenation of pyrazolo[1,5-a]pyrimidines facilitated by hypervalent iodine(iii) under aqueous and ambient conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Regioselective C(sp2)–H halogenation of pyrazolo[1,5-a]pyrimidines facilitated by hypervalent iodine(iii) under aqueous and ambient conditions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Poor Aqueous Solubility of Pyrazolo[1,5-a]pyridine Derivatives

Welcome to the Technical Support Center for Pyrazolo[1,5-a]pyridine derivatives. These fused bicyclic scaffolds are highly valued in medicinal chemistry for their potent kinase inhibitory activities (e.g., PI3K, EphB3)[1][2]. However, their inherent planarity and lipophilicity often result in poor aqueous solubility, leading to low oral bioavailability and challenging in vitro assays[3][4].

As a Senior Application Scientist, I have designed this guide to provide field-proven troubleshooting strategies, chemical modifications, and self-validating protocols to help you overcome these solubility bottlenecks without sacrificing target potency.

Diagnostic Workflow

Fig 1. Diagnostic and troubleshooting workflow for pyrazolopyridine solubility.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: Why do my pyrazolo[1,5-a]pyridine derivatives consistently show poor aqueous solubility despite having a relatively low molecular weight? A1: The poor solubility is primarily driven by high crystal packing energy rather than just lipophilicity. The pyrazolo[1,5-a]pyridine core is a rigid, planar 5:6 aza-fused bicyclic system[5][6]. This planarity facilitates strong intermolecular π-π stacking in the solid state, creating a highly stable crystal lattice that requires significant energy to disrupt in an aqueous environment[7][8]. Consequently, even low-molecular-weight derivatives can exhibit thermodynamic solubility below 1 µM.

Q2: What chemical modifications can I make to the core to improve solubility without losing target potency? A2: If your Structure-Activity Relationship (SAR) allows, two primary strategies are highly effective:

• Introduction of a Basic Amine: Appending a basic amine (such as a methylamine or piperazine group) allows the molecule to be protonated at physiological or slightly acidic pH. Converting these to hydrochloride salts has been shown to increase the aqueous solubility of pyrazolo[1,5-a]pyridine-based PI3K inhibitors by over 1,000-fold while maintaining nanomolar potency[1][9][10].

• Increasing Rotational Degrees of Freedom (sp³ character): Disrupting the planarity of the molecule lowers the crystal packing energy. For example, replacing rigid amide linkers with flexible amine linkers introduces contiguous rotatable bonds, which significantly improves solubility profiles[7][8].

Q3: We cannot alter the chemical structure due to a very tight SAR. What formulation strategies should we use for in vitro and in vivo testing? A3: When chemical modification is prohibited, you must bypass the crystal lattice energy through formulation[3]:

• In vitro assays: Use DMSO as a primary stock solvent, but ensure the final assay concentration of DMSO does not exceed 1% (v/v) to avoid enzyme inhibition or cellular toxicity. If precipitation occurs upon dilution in buffer, use surfactants like Tween-20 (0.01-0.1%).

• In vivo dosing: Formulate the compound as an Amorphous Solid Dispersion (ASD) using polymers like HPMCAS, or utilize lipid-based formulations (e.g., PEG400/Cremophor EL mixtures) to maintain the compound in a solubilized, supersaturated state in the gastrointestinal tract.

Quantitative Data: Impact of Chemical Modifications

The following table summarizes the causal relationship between structural modifications, aqueous solubility, and kinase inhibitory potency, demonstrating that basic amine addition is a superior strategy for pyrazolo[1,5-a]pyridines[1][9][10].

Compound Class	Modification Strategy	Target Kinase	IC50 (nM)	Aqueous Solubility (µM)	Fold-Increase in Solubility
Pyrazolo[1,5-a]pyridine (Base Scaffold)	None (Neutral, Planar)	PI3Kα	0.9 - 2.5	< 1.0	Baseline
Pyrazolo[1,5-a]pyridine	Addition of Basic Amine (Free Base)	PI3Kα	1.2 - 3.0	15 - 50	~50x
Pyrazolo[1,5-a]pyridine	Basic Amine + HCl Salt Formation	PI3Kα	1.0 - 2.8	> 1,000	> 1,000x
Pyrazolyl-pyrimidinone	Amide to Amine Linker (sp³ shift)	AC1	260	74 ± 7	~75x

Data synthesized from established medicinal chemistry optimizations of pyrazolopyridine and related aza-fused scaffolds[1][7][8][10].

Self-Validating Experimental Protocols

Protocol 1: Synthesis and Validation of Aminated Pyrazolo[1,5-a]pyridine Hydrochloride Salts

Purpose: To generate a highly soluble salt form of a basic-amine-modified pyrazolo[1,5-a]pyridine derivative[1][10].

• Preparation: Dissolve the free base of the aminated pyrazolo[1,5-a]pyridine (1.0 eq) in a minimal volume of anhydrous solvent (e.g., dichloromethane or methanol) under an inert atmosphere.

• Acid Addition: Slowly add a stoichiometric excess (1.2 - 1.5 eq) of a standardized solution of HCl in dioxane (4.0 M) or ethereal HCl at 0°C.

• Precipitation: Stir the mixture for 30 minutes at room temperature. If the salt does not precipitate spontaneously, add a non-polar anti-solvent (e.g., anhydrous diethyl ether) dropwise until turbidity is observed.

• Isolation: Filter the precipitate under vacuum, wash with cold diethyl ether, and dry under high vacuum for 12 hours.

• Self-Validation Step:

  • NMR Confirmation: Perform ¹H-NMR in DMSO- d6​ . The successful formation of the salt is validated by a significant downfield chemical shift of the protons adjacent to the basic amine, and the appearance of a broad peak corresponding to the protonated amine ( NH+ , usually >8.0 ppm).

  • Elemental Analysis: Confirm the exact stoichiometry of the salt (mono- vs. di-hydrochloride) via elemental analysis for chloride content.

Protocol 2: High-Throughput Thermodynamic Solubility Assessment

Purpose: To accurately measure the solubility of the modified compound in physiologically relevant aqueous media, ensuring the data reflects the true equilibrium state[3].

• Incubation: Add an excess of the solid pyrazolo[1,5-a]pyridine compound (approx. 2-5 mg) to a glass vial containing 1.0 mL of phosphate-buffered saline (PBS, pH 7.4) or simulated gastric fluid (SGF, pH 1.2).

• Equilibration: Cap the vial and agitate on an orbital shaker at 300 rpm at 37°C for 24 to 48 hours. (Causality note: 24+ hours is required to ensure the dissolution reaches thermodynamic equilibrium, overcoming the slow dissolution kinetics of high-crystal-energy lattices).

• Separation: Centrifuge the suspension at 10,000 x g for 15 minutes to pellet the undissolved solid. Alternatively, filter through a 0.22 µm PTFE syringe filter.

• Quantification: Dilute the supernatant appropriately in a solvent compatible with your analytical method (e.g., 50/50 Acetonitrile/Water). Quantify the concentration using HPLC-UV or LC-MS/MS against a standard curve prepared in a fully solubilizing solvent (e.g., DMSO).

• Self-Validation Step: Analyze the solid pellet recovered from step 3 using Powder X-Ray Diffraction (PXRD). If the PXRD pattern differs from the starting material, the compound has undergone a phase transformation (e.g., free base to salt, or polymorph shift) during the assay, which must be accounted for in the solubility report.

References

• Novel pyrazolo[1,5-a]pyridines With Improved Aqueous Solubility as p110α-selective PI3 Kinase Inhibitors. nih.gov. URL: [Link]

• Novel Pyrazolo[1,5-a]pyridines with Improved Aqueous Solubility as p110α-Selective PI3 Kinase Inhibitors. researchgate.net. URL:[Link]

• Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain. nih.gov. URL:[Link]

• Pyrazolo 1 5 A Pyrimidine in Medicinal Chemistry. scribd.com. URL:[Link]

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. nih.gov. URL:[Link]

• Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain. nih.gov. URL:[Link]

• Pyrazolopyridines and Pyrazolopyrimidines as Functional Dipolar Scaffolds: An Approach Regarding Synthesis and Photophysics. mdpi.com. URL:[Link]

Sources

• 1. Novel pyrazolo[1,5-a]pyridines with improved aqueous solubility as p110α-selective PI3 kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. LDN-211904 LDN-211904 modulates the biological activity of EphB3 receptor tyrosine kinase. This small molecule/inhibitor is primarily used for Phosphorylation & Dephosphorylation applications. | Sigma-Aldrich [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scribd.com [scribd.com]
• 5. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Pyrazolo[1,5-a]pyridin-3-ylmethanamine hydrochloride | 1351659-25-0 | Benchchem [benchchem.com]

Technical Support Center: Optimization of Microwave-Assisted Synthesis for Pyrazolo[1,5-a]pyrimidines

Welcome to the Application Scientist Support Portal. This guide is engineered for researchers and drug development professionals seeking to optimize the microwave-assisted organic synthesis (MAOS) of pyrazolo[1,5-a]pyrimidines.

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in medicinal chemistry, primarily utilized for its potent protein kinase inhibitory (PKI) activity in targeted cancer therapies[1]. Traditional convective heating methods for synthesizing these bicyclic systems often suffer from prolonged reaction times, poor regioselectivity, and thermal degradation of sensitive functional groups. Microwave irradiation overcomes these barriers via dielectric heating—directly coupling electromagnetic energy with molecular dipoles to provide rapid, volumetric, and uniform heating[1].

Core Workflow & Mechanistic Principles

Understanding the sequence of operations in a microwave reactor is critical for reproducibility. The workflow below outlines the logical progression from reagent selection to final product isolation.

Workflow for microwave-assisted synthesis of pyrazolo[1,5-a]pyrimidines.

Validated Experimental Protocols

To ensure scientific integrity, the following protocol is designed as a self-validating system. It details the highly efficient microwave-assisted copper-catalyzed C-3 amination of 5-amino-3-bromopyrazolo[1,5-a]pyrimidine, a critical late-stage functionalization step[2].

Protocol: Microwave-Assisted C-3 Amination

Objective: Achieve Ullmann-type coupling of amines to the C-3 position of the pyrazolo[1,5-a]pyrimidine core in under 1 hour.

Step-by-Step Methodology:

• Reagent Loading: To a 10 mL microwave reactor vessel equipped with a magnetic stir bar, add 3-bromo-5-(pyrrolidin-1-yl)pyrazolo[1,5-a]pyrimidine (50 mg, 0.19 mmol), morpholine (1.5 equiv.), K2​CO3​ (2 equiv.), CuI (5 mol%), and carbazole-based ligand L-1 (10 mol%)[2].

  • Causality: The K2​CO3​ acts as a mild base to deprotonate the amine, while the carbazole ligand stabilizes the Cu(I) species, preventing its oxidation or disproportionation under microwave irradiation.

• Solvent Addition: Add 1.0 mL of Diethylene Glycol (DEG)[2].

  • Causality: DEG is selected for its exceptionally high dielectric loss tangent ( tanδ ). It rapidly absorbs microwave energy and converts it to thermal energy, ensuring the reaction reaches the target temperature within seconds.

• Microwave Irradiation: Seal the vessel with a Teflon-lined crimp cap. Irradiate the mixture at 80 °C for 60 minutes with dynamic power modulation (initial power ~50-100 W, tapering as the setpoint is reached)[2],[3].

• Validation Checkpoint: After the reactor automatically cools the vessel via compressed air, uncap and sample 5 μL of the mixture. Spot on a silica TLC plate (Eluent: EtOAc/Hexane). The complete disappearance of the UV-active starting material spot confirms the reaction has reached thermodynamic completion.

• Workup: Add 5 mL of deionized H2​O directly to the vessel.

  • Causality: The addition of water crashes out the highly organic product from the polar DEG/water mixture.

• Extraction: Dilute with 5 mL of CH2​Cl2​ , separate the organic layer, dry over Na2​SO4​ , and concentrate under reduced pressure to yield the 3,5-bis-aminated product[2].

Troubleshooting Guide (Q&A)

Q: My reaction mixture is experiencing arcing (sparking) inside the microwave reactor. How do I prevent this? A: Arcing is a common issue when utilizing metal catalysts (like CuI or Pd) in microwave synthesis. Metal particles can act as microscopic antennas, generating localized plasma fields[4].

• Solution: Ensure the catalyst is completely dissolved or uniformly suspended before initiating irradiation. If arcing persists, switch to a more polar solvent (like DEG or EtOH). Polar solvents absorb the bulk of the microwave energy, acting as a dielectric buffer that prevents localized overheating at the metal surface[3].

Q: I am observing poor regioselectivity during the one-pot cyclization of 5-aminopyrazole with β -dicarbonyls. How can MAOS resolve this? A: 5-aminopyrazoles are ambidentate nucleophiles. Conventional convective heating often results in a mixture of 5,7- and 7,5-disubstituted isomers because the thermal gradient is too slow to push the reaction past kinetic intermediates[1].

• Solution: Microwave irradiation provides rapid, uniform volumetric heating. By setting the microwave to rapidly ramp to 120–150 °C, you bypass the kinetic traps and drive the cyclization exclusively toward the thermodynamically favored pyrazolo[1,5-a]pyrimidine regioisomer. This one-pot method eliminates the need for tedious chromatographic separation[5].

Q: The internal temperature of my reaction is not reaching the programmed setpoint, and my yields are low. What is going wrong? A: You are likely using a "microwave-transparent" solvent (e.g., toluene, hexane) without a strongly absorbing polar reactant[6],[3].

• Solution: Microwave heating relies on dipole rotation. If the solvent lacks a strong dipole moment, it cannot generate friction. Switch to a solvent with a high dielectric loss tangent. If a non-polar solvent is strictly required for reagent solubility, it will act as a "heat sink"[3]. In this case, you must use a Silicon Carbide (SiC) reaction vessel, which absorbs microwave energy and transfers heat to the transparent solvent via conduction.

Quantitative Data: Solvent Optimization for MAOS

The efficiency of microwave-assisted synthesis is heavily dictated by the solvent's ability to convert electromagnetic energy into heat, quantified by the loss tangent ( tanδ ). Use the table below to optimize your reaction conditions.

Solvent	Dielectric Constant ( ϵ′ )	Loss Tangent ( tanδ )	Microwave Absorption	Application in Pyrazolo[1,5-a]pyrimidine Synthesis
Diethylene Glycol (DEG)	31.69	1.004	High	Excellent for high-temp metal-catalyzed C-N couplings[2].
Ethanol (EtOH)	24.30	0.941	High	Ideal for one-pot cyclizations and condensation reactions.
N,N-Dimethylformamide (DMF)	36.70	0.161	Medium	Good for general functionalization; requires higher initial power.
Toluene	2.40	0.040	Low	Poor absorber; acts as a heat sink for temperature-sensitive reagents[3].

Biological Application FAQs

Q: Why is the optimization of the pyrazolo[1,5-a]pyrimidine scaffold so critical in oncology drug development? A: Pyrazolo[1,5-a]pyrimidines are structural bioisosteres of purines. This allows them to act as highly potent, ATP-competitive inhibitors for a variety of oncogenic protein kinases, including CK2, EGFR, B-Raf, and MEK[1],[7]. Optimizing the synthesis allows medicinal chemists to rapidly generate libraries with diverse functional groups, which is necessary to overcome challenges like drug resistance and off-target toxicity[1].

Mechanism of action for pyrazolo[1,5-a]pyrimidines as ATP-competitive kinase inhibitors.

References

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. National Institutes of Health (NIH).1[1]

• Synthesis of pyrazolopyrimidinones using a “one-pot” approach under microwave irradiation. Beilstein Journal of Organic Chemistry.5[5]

• An Efficient Synthesis of 3,5-Bis-Aminated Pyrazolo[1,5-a]Pyrimidines: Microwave-Assisted Copper Catalyzed C-3 Amination of 5-Amino-3-Bromo-Substituted Precursors. MDPI.2[2]

• Optimization of pyrazolo[1,5-a]pyrimidines lead to the identification of a highly selective casein kinase 2 inhibitor. bioRxiv.7[7]

• Getting Started with Microwave Synthesis. CEM Corporation.3[3]

Sources

• 1. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Getting Started with Microwave Synthesis [cem.com]
• 4. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 5. Sci-Hub. Synthesis of pyrazolopyrimidinones using a “one-pot” approach under microwave irradiation / Beilstein Journal of Organic Chemistry, 2018 [sci-hub.box]
• 6. mdpi.com [mdpi.com]
• 7. Optimization of pyrazolo[1,5-a]pyrimidines lead to the identification of a highly selective casein kinase 2 inhibitor | bioRxiv [biorxiv.org]

Reference Data & Comparative Studies

The Pyrazolo[1,5-a]pyridine Scaffold in Kinase Drug Discovery: A Comparative Efficacy Guide

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Prepared By: Senior Application Scientist

Executive Summary & Structural Rationale

In the landscape of targeted oncology and immunology, the architectural design of a kinase inhibitor's hinge-binding core dictates both its biochemical potency and clinical safety profile. The pyrazolo[1,5-a]pyridine scaffold has emerged as a privileged bicyclic heterocycle in modern drug discovery[1].

Acting as a purine bioisostere, the nitrogen atoms within the pyrazolo[1,5-a]pyridine core preferentially occupy the ATP-binding pocket of kinases. The causality behind its superior performance lies in its geometry: it forms highly stable, optimal hydrogen bonds with the backbone amides of the kinase hinge region (the segment connecting the N-lobe and C-lobe)[1]. By replacing traditional scaffolds (such as pyridazinones, quinazolines, or azaindoles) with a pyrazolo[1,5-a]pyridine core, medicinal chemists have successfully bypassed steric clashes associated with gatekeeper mutations, enhanced cellular permeability, and drastically reduced off-target toxicity.

Comparative Efficacy: Pyrazolo[1,5-a]pyridines vs. Legacy Inhibitors

To objectively evaluate the efficacy of this scaffold, we must compare pyrazolo[1,5-a]pyridine-derived inhibitors against standard-of-care or legacy compounds across different kinase targets.

Case Study A: Precision Targeting in RET-Driven Cancers

Historically, RET-altered malignancies (such as medullary thyroid cancer and NSCLC) were treated with multi-kinase inhibitors (MKIs) like Sorafenib and Cabozantinib. Because these legacy drugs lack a highly optimized hinge-binding core specific to RET, they require high doses that inadvertently inhibit VEGFR2, leading to severe dose-limiting toxicities (e.g., hypertension, hemorrhage)[2]. Furthermore, MKIs are highly susceptible to the RET V804M gatekeeper mutation[3].

Selpercatinib (LOXO-292) was engineered with a pyrazolo[1,5-a]pyridine core to overcome these limitations. It acts as a highly selective, ATP-competitive inhibitor, achieving IC50 values of 0.92 to 14.0 nM against wild-type RET[4][5]. Structurally, the pyrazolo[1,5-a]pyridine core allows Selpercatinib to evade steric hindrance from the bulky V804M gatekeeper mutation, maintaining an IC50 of ~24.1 nM against this resistant variant[3][4].

Case Study B: Enhancing Cellular Potency in Immuno-Oncology (CSK)

C-terminal Src kinase (CSK) is a negative regulator of T-cell activation. Inhibiting CSK is a novel strategy to boost T-cell responses in oncology. During early lead optimization, a pyridazinone-based hit compound showed modest biochemical affinity but failed to achieve robust cellular target engagement[6].

By switching the hinge binder from a pyridazinone to a pyrazolo[1,5-a]pyridine (yielding Compound 13 ), researchers observed a substantial increase in cellular potency. The causality is direct: the pyrazolo[1,5-a]pyridine core established an additional, critical hydrogen bond with the hinge residues, translating raw biochemical affinity into functional cellular efficacy (measured by the decrease in inhibitory LCK phosphorylation)[1][6].

Case Study C: Isoform Selectivity in PI3Kγ/δ Dual Inhibition

Dual inhibition of PI3Kγ and PI3Kδ is a validated strategy for complex immune-mediated diseases and hematological malignancies. First-generation inhibitors like Duvelisib (IPI-145) often faced challenges with broad isoform toxicity. The development of Compound 20e (IHMT-PI3K-315) utilized the pyrazolo[1,5-a]pyridine framework to achieve exquisite selectivity. Compound 20e demonstrated an IC50 of 4.0 nM for PI3Kγ and 9.1 nM for PI3Kδ, while maintaining >90% inactivity against off-target kinases at 1 μM concentrations[7].

Quantitative Efficacy Summary

Target Kinase	Pyrazolo[1,5-a]pyridine Inhibitor	Biochemical IC50	Clinical Status	Legacy/Comparator Drug	Comparator Limitations
RET (WT)	Selpercatinib (LOXO-292)	0.92 - 14.0 nM	FDA Approved	Sorafenib / Cabozantinib	High VEGFR2 off-target toxicity; narrow therapeutic window.
RET (V804M)	Selpercatinib (LOXO-292)	~24.1 nM	FDA Approved	Vandetanib	Steric clash with gatekeeper mutation renders drug ineffective.
CSK	Compound 13	Potent (Sub-nM)	Preclinical	Pyridazinone Lead	Weak cellular target engagement; suboptimal hinge hydrogen bonding.
PI3Kγ / PI3Kδ	Compound 20e	4.0 nM (γ) / 9.1 nM (δ)	Preclinical	Duvelisib (IPI-145)	Challenges with broader Class I PI3K isoform selectivity.

Mechanistic & Workflow Visualizations

To understand how pyrazolo[1,5-a]pyridine inhibitors disrupt oncogenic signaling and how we validate these compounds in the lab, review the following mechanistic diagrams.

Fig 1: Selpercatinib (Pyrazolo[1,5-a]pyridine) blocking the RET-driven MAPK signaling cascade.

Fig 2: Self-validating TR-FRET biochemical assay workflow for ATP-competitive inhibitors.

Self-Validating Experimental Protocols

To ensure scientific integrity, the efficacy of pyrazolo[1,5-a]pyridine inhibitors must be validated through orthogonal testing. Biochemical affinity does not guarantee cellular efficacy due to membrane permeability barriers and high intracellular ATP concentrations (~1-5 mM) competing for the hinge pocket. The following protocols represent a self-validating system.

Protocol A: Biochemical Validation via TR-FRET Kinase Assay

Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is prioritized over standard luminescence assays because highly conjugated bicyclic heterocycles (like pyrazolo[1,5-a]pyridines) can exhibit auto-fluorescence. The time-delay in TR-FRET eliminates background compound fluorescence, ensuring the IC50 calculation is purely a measure of ATP-competitive target affinity.

• Compound Preparation: Serially dilute the pyrazolo[1,5-a]pyridine inhibitor (e.g., Selpercatinib) in 100% DMSO to create a 10-point concentration curve. Transfer to a 384-well low-volume assay plate (final DMSO concentration ≤1%).

• Kinase Incubation: Add the purified recombinant kinase (e.g., RET V804M) and the specific biotinylated peptide substrate to the wells. Incubate for 15 minutes at room temperature to allow the inhibitor to equilibrate with the kinase hinge region.

• Reaction Initiation: Add ATP at a concentration equivalent to the kinase's Km​ (Michaelis constant) to initiate the phosphorylation reaction. Incubate for 60 minutes.

• Detection: Add the TR-FRET detection mixture containing a Europium-labeled anti-phospho antibody and Streptavidin-APC.

• Readout: Measure the FRET signal (Emission ratio 665 nm / 615 nm) using a microplate reader. Calculate the IC50 using a 4-parameter logistic regression model.

Protocol B: Cellular Target Engagement via Phospho-Specific Western Blotting

Causality: To prove that the optimized hydrogen bonding of the pyrazolo[1,5-a]pyridine core translates to in vivo-like conditions, we must measure the inhibition of the direct downstream target inside a living cell.

• Cell Seeding: Seed target cancer cells (e.g., Ba/F3 cells engineered to express KIF5B-RET or RET V804M) in 6-well plates at 5×105 cells/well. Incubate overnight at 37°C, 5% CO2.

• Compound Treatment: Treat cells with the pyrazolo[1,5-a]pyridine inhibitor at varying concentrations (e.g., 0.1 nM to 1000 nM) for 2 hours. Rationale: 2 hours is sufficient for kinase inhibition and subsequent dephosphorylation of downstream targets without triggering secondary apoptotic signaling cascades.

• Lysis: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitors. Centrifuge to clear the lysate.

• SDS-PAGE & Transfer: Resolve 20 μg of total protein per lane on a 4-12% Bis-Tris gel. Transfer proteins to a nitrocellulose membrane.

• Immunoblotting: Probe the membrane with primary antibodies against the phosphorylated target (e.g., anti-phospho-RET Y905 or anti-phospho-AKT S473) and total protein controls.

• Quantification: Detect using chemiluminescence. A dose-dependent decrease in the phospho-signal, with constant total protein, confirms that the pyrazolo[1,5-a]pyridine inhibitor successfully penetrated the cell and outcompeted intracellular ATP.

References

• Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Discovery of Pyridazinone and Pyrazolo[1,5-a]pyridine Inhibitors of C-Terminal Src Kinase Source: ACS Medicinal Chemistry Letters URL:[Link]

• Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors Source: Journal of Medicinal Chemistry (ACS) URL:[Link]

• Structural basis of acquired resistance to selpercatinib and pralsetinib mediated by non-gatekeeper RET mutations Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Efficacy of Selpercatinib in RET-Altered Thyroid Cancers Source: National Institutes of Health (NIH) / PMC URL:[Link]

Sources

• 1. Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficacy of Selpercatinib in RET-Altered Thyroid Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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A Comparative Guide to Confirming the Binding Mode of Pyrazolo[1,5-a]pyridine Ligands: X-ray Crystallography and Beyond

For researchers, scientists, and drug development professionals, elucidating the precise binding mode of a ligand to its target protein is a cornerstone of modern drug discovery. The pyrazolo[1,5-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous kinase inhibitors and other therapeutic agents.[1] Understanding how these molecules orient themselves within the active site of a protein is paramount for optimizing their potency, selectivity, and pharmacokinetic properties. This guide provides an in-depth comparison of X-ray crystallography, the gold standard for structural determination, with a suite of alternative techniques, offering a pragmatic perspective on choosing the right tool for the right scientific question.

The Unparalleled Detail of X-ray Crystallography

X-ray crystallography provides a high-resolution, three-dimensional snapshot of a protein-ligand complex at the atomic level.[2][3][4] This technique allows for the direct visualization of the ligand's conformation, its interactions with amino acid residues, and the network of hydrogen bonds and hydrophobic contacts that govern binding.[2] For pyrazolo[1,5-a]pyridine derivatives, which often act as kinase inhibitors by interacting with the hinge region of the ATP binding site, this level of detail is invaluable for structure-activity relationship (SAR) studies and rational drug design.[5]

Causality in Experimental Choices: The Path to a Crystal Structure

Obtaining a high-quality crystal structure is a multi-step process where each stage is critical for success. The journey from a purified protein and a synthesized ligand to a refined electron density map is one of meticulous optimization and often, perseverance.

• Protein Expression and Purification: The target protein must be expressed in a suitable system (e.g., E. coli, insect, or mammalian cells) and purified to >95% homogeneity. High purity is crucial as contaminants can inhibit crystallization.

• Complex Formation: The purified protein is incubated with a molar excess of the pyrazolo[1,5-a]pyridine ligand to ensure saturation of the binding sites.

• Crystallization Screening: High-throughput screening of a wide range of crystallization conditions (precipitants, buffers, pH, and additives) is performed using techniques like sitting-drop or hanging-drop vapor diffusion. This is often the most challenging and empirical step.

• Crystal Optimization: Initial "hits" from the screen are optimized by systematically varying the concentrations of the components to yield larger, single crystals suitable for X-ray diffraction.

• X-ray Diffraction Data Collection: A single, well-ordered crystal is cryo-cooled and exposed to a high-intensity X-ray beam, typically at a synchrotron source. The resulting diffraction pattern is recorded.

• Structure Solution and Refinement: The diffraction data is processed to generate an electron density map. An atomic model of the protein-ligand complex is then built into this map and refined to yield the final, high-resolution structure.

Advantages and Limitations of X-ray Crystallography

Advantages	Limitations
Atomic Resolution: Provides unparalleled detail of binding interactions.[2][4]	Crystallization Bottleneck: Many proteins, especially membrane proteins, are difficult to crystallize.[2]
Gold Standard: Widely accepted as definitive proof of binding mode.[3]	Static Snapshot: Provides a time-averaged structure and may not capture dynamic conformational changes.[6]
Enables Rational Drug Design: Guides lead optimization by revealing key interactions.[7]	Artifacts: Crystal packing can sometimes influence the observed conformation.
Fragment-Based Screening: Can be used to screen libraries of small fragments.[8]	Time and Resource Intensive: The process can be lengthy and requires specialized equipment.[7]

A Universe of Alternatives: When to Look Beyond Crystallography

While X-ray crystallography is powerful, it is not always feasible or the most appropriate technique. A range of complementary methods can provide valuable insights into ligand binding, from confirming engagement to providing thermodynamic and kinetic data.

Cryo-Electron Microscopy (Cryo-EM)

Cryo-EM has emerged as a powerful alternative to X-ray crystallography, particularly for large, flexible, or membrane-bound protein complexes that are resistant to crystallization.[9][10][11][12] Recent advances have pushed the resolution of cryo-EM into the atomic or near-atomic range, allowing for the visualization of ligand binding sites.[10][12]

• Key Advantage: Does not require crystallization, allowing for the study of proteins in a near-native state.[11]

• Key Limitation: Achieving high resolution for smaller proteins can still be challenging.[10][12] Even with high-quality data, the resolution of the bound ligand may be lower than the surrounding protein.[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a versatile technique that can provide a wealth of information about protein-ligand interactions in solution.[3][14] For pyrazolo[1,5-a]pyridine ligands, which are relatively small molecules, ligand-observed NMR experiments can be particularly powerful for confirming binding and mapping the binding site.[15][16][17][18][19][20]

• Ligand-Observed NMR: Techniques like Saturation Transfer Difference (STD)-NMR can identify which protons of the ligand are in close proximity to the protein, providing a "fingerprint" of the binding epitope.[21]

• Protein-Observed NMR: By isotopically labeling the protein, changes in the chemical shifts of specific amino acid residues upon ligand binding can be monitored, allowing for the mapping of the binding site on the protein surface.

• Key Advantage: Provides information on binding dynamics and can be used to study weaker interactions.[22]

• Key Limitation: Generally limited to smaller proteins (<40 kDa) for high-resolution structural determination.[23]

Biophysical Assays: Quantifying the Interaction

A suite of biophysical techniques can provide quantitative data on binding affinity, kinetics, and thermodynamics, which are crucial for understanding the driving forces of the interaction.[][25] These methods are often used to validate hits from primary screens and to rank compounds during lead optimization.

Technique	Principle	Key Outputs
Isothermal Titration Calorimetry (ITC)	Measures the heat released or absorbed during binding.	Binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).[]
Surface Plasmon Resonance (SPR)	Detects changes in refractive index upon binding to an immobilized target.	Binding affinity (Kd), association rate (kon), and dissociation rate (koff).[][26]
Thermal Shift Assay (TSA)	Measures the change in protein melting temperature upon ligand binding.	Confirms binding and can be used for screening.[21]

Computational Approaches: In Silico Prediction

Computational methods, such as molecular docking, can predict the binding mode of a ligand in the absence of an experimental structure.[27] For pyrazolo[1,5-a]pyridine derivatives, docking studies can be used to generate hypotheses about their binding orientation, which can then be tested experimentally.[28][29][30][31]

• Key Advantage: High-throughput and cost-effective for screening large compound libraries.

• Key Limitation: Predictions are not always accurate and require experimental validation.

A Self-Validating System: Integrating Multiple Techniques

Conclusion: Selecting the Optimal Strategy

The choice of method to confirm the binding mode of a pyrazolo[1,5-a]pyridine ligand depends on the specific research question, the available resources, and the properties of the protein-ligand system. X-ray crystallography remains the gold standard for high-resolution structural information, providing an unparalleled level of detail that is essential for rational drug design. However, a comprehensive understanding of ligand binding is best achieved through an integrated approach that leverages the strengths of multiple techniques. By combining the predictive power of computational methods, the quantitative data from biophysical assays, and the detailed structural insights from crystallography or cryo-EM, researchers can build a self-validating system that provides a high degree of confidence in the determined binding mode.

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• Protein X-ray Crystallography in Drug Discovery - Cre

• Cryo-EM ligand building using AlphaFold3-like model and molecular dynamics - PMC. (URL: [Link])

• Protein X-ray Crystallography and Drug Discovery - ResearchGate. (URL: [Link])

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• Beyond structural genomics: computational approaches for the identification of ligand binding sites in protein structures - PMC. (URL: [Link])

• Methods for Identifying Ligand Binding Sites in Drug Discovery. (URL: [Link])

• Overview Of X-Ray Crystallography In Drug Discovery And Development: A Review - Migration Letters. (URL: [Link])

• Synthesis, molecular docking, and in silico ADME prediction of some fused pyrazolo[1,5-a]pyrimidine and pyrazole derivatives as potential antimicrobial agents - Johns Hopkins University. (URL: [Link])

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• Discovery and structure - activity relationship exploration of pyrazolo[1,5-a]pyrimidine derivatives as potent FLT3-ITD inhibitors - PubMed. (URL: [Link])

• Synthesis and Structure–Activity Relationship (SAR) Studies of Novel Pyrazolopyridine Derivatives as Inhibitors of Enterovirus Replication | Journal of Medicinal Chemistry - ACS Publications. (URL: [Link])

• Limitations and lessons in the use of X-ray structural information in drug design - PMC. (URL: [Link])

• High–resolution cryo-EM structures of small protein–ligand complexes near the theoretical size limit - ResearchGate. (URL: [Link])

• A brief structure–activity relationship (SAR) study of the active pyrazolopyrimidines. - ResearchGate. (URL: [Link])

• Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity - MDPI. (URL: [Link])

• Comprehensive analysis of crystal structure, spectroscopic properties, quantum chemical insights, and molecular docking studies of two pyrazolopyridine compounds - RSC Publishing. (URL: [Link])

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• 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system - ResearchGate. (URL: [Link])

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• Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls - Fluidic. (URL: [Link])

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• Insights into Novel Arylazopyrazolo[1,5-a]pyrimidines as Promising MurA Inhibitors and Antibiofilm Candidates: Design, Synthesis, Antimicrobial Evaluation, and Molecular Docking | ACS Omega. (URL: [Link])

• Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines | ACS Omega. (URL: [Link])

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High-Resolution Mass Spectrometry Validation of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine Reaction Products: A Comparative Guide

Introduction

In modern medicinal chemistry, 7-(Bromomethyl)pyrazolo[1,5-a]pyridine (CAS 1263413-95-1) has emerged as a premier electrophilic building block. The pyrazolo[1,5-a]pyridine pharmacophore—a highly electron-rich fused bicyclic system containing a bridgehead nitrogen—is a privileged scaffold frequently utilized in the development of potent and selective PI3Kγ/δ inhibitors and dopamine receptor ligands [1].

When this building block is reacted with nucleophiles (such as primary amines, thiols, or alcohols) during library synthesis, rapid and unambiguous structural validation of the resulting products is critical. This guide objectively compares analytical mass spectrometry (MS) modalities for validating these specific alkylation products and provides a self-validating experimental protocol designed for drug development professionals.

Mechanistic Insights: The Intrinsic "Charge-Tag" Effect

The choice of analytical validation is dictated by the physicochemical properties of the product. Unlike standard benzyl halides, 7-(bromomethyl)pyrazolo[1,5-a]pyridine yields products that are exceptionally well-suited for positive-ion Electrospray Ionization Mass Spectrometry (ESI-MS).

The causality behind this lies in the molecular descriptors of the heterocycle. The bridgehead nitrogen and the extended π -system significantly increase the basicity and polarizability of the molecule[2]. In acidic LC-MS eluents (e.g., 0.1% Formic Acid), this moiety acts as an intrinsic "charge-tag." It ensures near-quantitative protonation to form [M+H]+ ions in solution, which drastically lowers the desolvation energy required in the ESI source. This results in exponentially higher signal-to-noise (S/N) ratios compared to neutral aromatic tags.

Comparative Analysis of MS Modalities

To establish the most rigorous validation framework, we must compare the performance of ESI-HRMS against alternative mass spectrometry techniques (MALDI-TOF and GC-MS) for analyzing pyrazolo[1,5-a]pyridine derivatives.

Table 1: Comparison of Mass Spectrometry Modalities

Analytical Modality	Ionization Efficiency	Fragmentation Control	Matrix Interference	Suitability for Pyrazolopyridines
ESI-LC-HRMS (Q-TOF)	Excellent	High (via tunable CID)	Low (LC separated)	Optimal (Gold Standard)
MALDI-TOF	Moderate	Low (Post-source decay)	High (<500 Da range)	Sub-optimal (Matrix obscures fragments)
GC-EI-MS	Poor	High (Hard ionization)	None	Poor (Thermal degradation of polar products)

Table 2: Ionization Efficiency & Diagnostic Fragmentation (ESI+)

Comparing the pyrazolo[1,5-a]pyridine tag against a standard benzyl tag demonstrates the superior analytical responsiveness of the fused heterocycle.

Pharmacophore Tag	Precursor Ion	Relative ESI Response Factor	Diagnostic MS/MS Fragment
Pyrazolo[1,5-a]pyridine	[M+H]+	100% (Baseline)	m/z 131.061
Benzyl	[M+H]+	~15-20%	m/z 91.054

Experimental Protocol: LC-ESI-HRMS Self-Validating Workflow

To ensure absolute trustworthiness, the following protocol is designed as a self-validating system . It relies on orthogonal confirmation: the exact mass measurement of the precursor ion combined with the mandatory presence of the diagnostic pyrazolo[1,5-a]pyridinium methyl cation ( C8​H7​N2+​ , m/z 131.061) generated via Collision-Induced Dissociation (CID).

Step 1: Sample Preparation

• Quenching: Quench the crude alkylation reaction mixture with an equal volume of 50% aqueous methanol to neutralize unreacted electrophiles.

• Dilution: Dilute the mixture to a final analytical concentration of 1 µg/mL in Acetonitrile/Water (50:50, v/v) containing 0.1% Formic Acid. Note: The acidic modifier is critical to pre-form the [M+H]+ species in solution, leveraging the basicity of the pyrazolopyridine ring.

Step 2: Liquid Chromatography (LC) Separation

• Column: C18 Reverse-Phase UPLC column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Mobile Phases:

  • Phase A: LC-MS grade Water + 0.1% Formic Acid.

  • Phase B: LC-MS grade Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5.0 minutes. Flow rate: 0.4 mL/min.

Step 3: ESI-HRMS Acquisition (Q-TOF or Orbitrap)

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Source Parameters: Capillary Voltage at 3.0 kV; Desolvation Temperature at 350°C; Desolvation Gas Flow at 800 L/hr.

• MS1 Acquisition: Scan range m/z 100–800.

• MS2 (CID) Acquisition: Apply a collision energy ramp from 15 eV to 30 eV using Argon as the collision gas.

Step 4: Data Validation & Causality Analysis

• Precursor Validation: Extract the exact mass of the theoretical [M+H]+ ion. A mass error of < 5 ppm confirms the elemental composition.

• Fragment Validation: Confirm the presence of the m/z 131.061 product ion in the MS2 spectrum. Causality: The cleavage of the newly formed C-N/C-S/C-O bond reliably leaves the positive charge on the highly resonance-stabilized pyrazolo[1,5-a]pyridinium methyl fragment, effectively eliminating false positives from isobaric matrix interferences.

Visualizations

Workflow for LC-ESI-HRMS validation of pyrazolo[1,5-a]pyridine derivatives.

CID fragmentation pathway yielding the diagnostic m/z 131.06 product ion.

References

• Wang, C., et al. "Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors." Journal of Medicinal Chemistry, 2024.[Link]

• Kiontke, A., et al. "Electrospray Ionization Efficiency Is Dependent on Different Molecular Descriptors with Respect to Solvent pH and Instrumental Configuration." PLOS One, 2016.[Link]

A Comparative Guide to Pyrazolo[1,5-a]pyridine and Pyrazolo[1,5-a]pyrimidine Scaffolds for Drug Discovery

Introduction: Two Privileged Scaffolds, Distinct Opportunities

In the landscape of medicinal chemistry, fused nitrogen-containing heterocyclic systems are foundational motifs for the design of novel therapeutics.[1] Among these, pyrazolo[1,5-a]pyridine and pyrazolo[1,5-a]pyrimidine stand out as "privileged structures"—frameworks capable of binding to multiple, diverse biological targets.[2] Both are bicyclic aromatic systems comprising a five-membered pyrazole ring fused to a six-membered ring. They share a planar, rigid structure amenable to extensive functionalization.[3][4]

The critical distinction lies in the six-membered ring: a pyridine in the former and a pyrimidine in the latter. This seemingly subtle difference—an extra nitrogen atom—imparts significant changes in electronic distribution, physicochemical properties, and, consequently, biological activity. This guide offers an in-depth comparison of these two scaffolds, providing researchers, scientists, and drug development professionals with the objective data and field-proven insights necessary to select the optimal core for their specific therapeutic programs.

Part 1: Physicochemical Properties at a Glance

The additional nitrogen atom in the pyrazolo[1,5-a]pyrimidine scaffold renders it more polar and less lipophilic than its pyridine counterpart. This has direct implications for solubility, membrane permeability, and metabolic stability. An increase in the number of nitrogen atoms generally increases the topological polar surface area (TPSA) and the potential for hydrogen bonding, which can enhance binding affinity and selectivity but may also impact cell permeability.

Property	Pyrazolo[1,5-a]pyridine	Pyrazolo[1,5-a]pyrimidine	Rationale for Difference
Molecular Formula	C₇H₆N₂	C₆H₅N₃[5]	Additional nitrogen in the pyrimidine ring.
Molecular Weight	118.14 g/mol [6]	119.12 g/mol [5]	The mass of one additional nitrogen atom replacing a C-H group.
cLogP	1.1[6]	0.3[5]	The extra nitrogen atom increases polarity, reducing the partition coefficient.
Topological Polar Surface Area (TPSA)	17.3 Ų[6]	30.2 Ų[5]	The additional nitrogen acts as a hydrogen bond acceptor, increasing TPSA.

Part 2: Synthesis and Chemical Reactivity: A Tale of Two Strategies

The synthetic accessibility and the potential for diverse functionalization are paramount in a drug discovery campaign. Both scaffolds are readily synthesized, but through distinct and well-established chemical pathways.

Synthesis of Pyrazolo[1,5-a]pyridines

The most prevalent method for constructing the pyrazolo[1,5-a]pyridine core is the intermolecular [3+2] cycloaddition.[1] This reaction involves generating a pyridinium ylide (a 1,3-dipole) from an N-aminopyridine, which then reacts with a dipolarophile, typically an alkyne or alkene.[1] Regioselectivity can be a challenge, but methods have been developed to control the substitution pattern.[5] A more recent, efficient approach involves the cross-dehydrogenative coupling (CDC) of N-amino-2-iminopyridines with 1,3-dicarbonyl compounds, promoted by acetic acid and molecular oxygen.[1][7]

Synthesis of Pyrazolo[1,5-a]pyrimidines

The workhorse for pyrazolo[1,5-a]pyrimidine synthesis is the cyclocondensation reaction between a 3-amino- or 5-aminopyrazole and a 1,3-bielectrophilic partner.[8][9] This biselectrophile is commonly a 1,3-dicarbonyl compound, β-enaminone, or chalcone.[10][11] This strategy is exceptionally versatile, allowing for the introduction of diverse substituents at positions 2, 3, 5, 6, and 7 of the final scaffold.[8][11] Microwave-assisted methods and multicomponent reactions have further streamlined the synthesis of these compounds.[9][12]

Comparative Insights

• Versatility: The cyclocondensation route for pyrazolo[1,5-a]pyrimidines is arguably more versatile for library synthesis, as a wide variety of commercially available aminopyrazoles and 1,3-dicarbonyls can be combined to generate extensive chemical diversity.[2]

• Regioselectivity: While regioselectivity can be an issue in the [3+2] cycloaddition for pyrazolo[1,5-a]pyridines, the cyclocondensation approach for pyrazolo[1,5-a]pyrimidines often provides excellent and predictable regiochemical outcomes.[11]

Figure 1: High-level comparison of primary synthetic routes.

Part 3: Biological Activities and Therapeutic Landscape

While both scaffolds are biologically active, their therapeutic applications diverge significantly, largely dictated by the electronic properties conferred by their core structures.

Pyrazolo[1,5-a]pyridine: A Scaffold for CNS and Beyond

The pyrazolo[1,5-a]pyridine framework is a common feature in molecules targeting the central nervous system (CNS).[1] Its slightly more lipophilic nature compared to its pyrimidine analog may facilitate blood-brain barrier penetration. Beyond the CNS, this scaffold has demonstrated a wide array of activities.

• Anti-inflammatory & Antiallergic: Ibudilast is an approved drug with this core that acts as a non-selective phosphodiesterase (PDE) inhibitor.

• Antitubercular: Derivatives have shown potent activity against Mycobacterium tuberculosis with low nanomolar minimum inhibitory concentrations (MICs).[13]

• Anticancer & Antiviral: Numerous studies have reported significant anticancer, antiviral, and antifungal properties for various substituted pyrazolo[1,5-a]pyridines.[1]

Pyrazolo[1,5-a]pyrimidine: The Kinase Inhibitor's Choice

The pyrazolo[1,5-a]pyrimidine scaffold is a cornerstone of modern oncology, particularly in the development of protein kinase inhibitors (PKIs).[12][14] The arrangement of nitrogen atoms in the fused ring system is ideal for forming key hydrogen bond interactions within the ATP-binding pocket of many kinases. This has cemented its status as a "privileged scaffold" for this target class.[2]

• Kinase Inhibition: This scaffold is central to approved cancer therapies like the TRK inhibitors Larotrectinib and Entrectinib, and the BTK inhibitor Zanubrutinib.[8][15] It has been successfully employed to target a vast range of kinases including CDKs, EGFR, B-Raf, and MEK.[12]

• Anti-inflammatory: Derivatives have shown potent inhibition of inflammatory mediators like COX-2, IL-6, and TNF-α.[2][16]

• Antimicrobial & Antifungal: The scaffold has also yielded compounds with significant antibacterial and antifungal activity.[11]

Comparative Summary of Biological Applications

Therapeutic Area	Pyrazolo[1,5-a]pyridine	Pyrazolo[1,5-a]pyrimidine
Oncology	General anticancer activity reported.[1]	Extensive application as Protein Kinase Inhibitors (PKIs) .[12][14] Marketed drugs: Larotrectinib, Entrectinib, Zanubrutinib.[8][15]
Inflammation	Anti-inflammatory activity noted.[1] Marketed drug: Ibudilast (PDE inhibitor).	Potent COX-2, sPLA2-V, and 15-LOX inhibitors.[2][16]
CNS Disorders	Anxiolytics, antidepressants, treatment for sleep disorders.[17]	Anxiolytic and hypnotic agents (e.g., Zaleplon).[18]
Infectious Diseases	Antitubercular, antiviral, antifungal.[1][13]	Antibacterial, antifungal.[11]

Part 4: Structure-Activity Relationship (SAR) and Privileged Scaffolds

The concept of a privileged scaffold is that a single molecular framework can provide high-affinity ligands for a variety of different biological targets through modification of peripheral substituents. The pyrazolo[1,5-a]pyrimidine core is a quintessential example, especially for the kinase family.

The nitrogen atoms at positions 1, 4, and 8 (N1, N4, N8) create a specific arrangement of hydrogen bond donors and acceptors that mimics the adenine region of ATP. This allows the scaffold to act as a "hinge-binder," forming critical interactions with the backbone of the kinase hinge region, a common anchoring point for ATP-competitive inhibitors. The synthetic tractability of the scaffold allows for the systematic exploration of substituents at positions C3, C5, and C7 to achieve potency and selectivity by probing different pockets within the ATP-binding site.

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• 13. 4H,5H,6H,7H-pyrazolo(1,5-a)pyridine | C7H10N2 | CID 13785278 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 15. researchgate.net [researchgate.net]
• 16. Optimization of pyrazolo[1,5-a]pyrimidine based compounds with pyridine scaffold: Synthesis, biological evaluation and molecular modeling study - Arabian Journal of Chemistry [arabjchem.org]
• 17. cyrusbio.com.tw [cyrusbio.com.tw]
• 18. mdpi.com [mdpi.com]

Technical Comparison Guide: Validating the Mechanism of Action for Pyrazolo[1,5-a]pyridine-Derived PI3Kγ/δ Inhibitors

Target Audience: Researchers, Assay Scientists, and Drug Development Professionals Focus: Mechanism of Action (MoA) Validation, Comparative Efficacy, and Experimental Design

Executive Summary & Structural Rationale

The development of isoform-selective kinase inhibitors requires core scaffolds that can precisely navigate the subtle structural variations within highly conserved ATP-binding pockets. The 7-(Bromomethyl)pyrazolo[1,5-a]pyridine building block has recently emerged as a critical intermediate in synthesizing a novel class of highly potent, dual PI3Kγ/δ inhibitors[1]. The bromomethyl moiety serves as an ideal electrophilic handle, allowing for the late-stage functionalization necessary to probe the specificity pockets of the phosphoinositide 3-kinase (PI3K) family.

In this guide, we evaluate a representative derivative synthesized from this core—herein designated as PzP-315 (analogous to recently discovered IHMT-PI3K-315[1]). We will objectively compare its biochemical and cellular performance against two clinical-stage standard-of-care alternatives: Idelalisib (a PI3Kδ-selective inhibitor) and Duvelisib (a first-generation PI3Kγ/δ dual inhibitor)[2].

Mechanism of Action: The Structural Advantage

The PI3K pathway is a fundamental oncogenic driver in B-cell malignancies and a key regulator of the immunosuppressive tumor microenvironment[3]. While targeting PI3Kα and PI3Kβ often leads to severe metabolic toxicities (e.g., hyperglycemia), selectively inhibiting the leukocyte-restricted γ and δ isoforms provides a safer therapeutic window[1].

The pyrazolo[1,5-a]pyridine core of PzP-315 offers a distinct thermodynamic advantage. Crystallographic models and docking studies reveal that the nitrogen of the pyridine moiety forms a critical water-mediated hydrogen bond with Tyr867 in PI3Kγ (Tyr813 in PI3Kδ)[1]. Furthermore, the pyrazolo moiety establishes a direct hydrogen bond with the backbone of Val882 in the hinge region of PI3Kγ (Val828 in PI3Kδ)[1]. This dual-anchoring mechanism strictly limits the compound's affinity for the α and β isoforms, ensuring an ultra-selective MoA.

Fig 1. Mechanism of Action: PzP-315 dual inhibition of PI3Kγ/δ blocking the PIP3/AKT survival pathway.

Comparative Performance Analysis

To validate the efficacy of the PzP-315 derivative, its kinase inhibition profile must be benchmarked against established alternatives. The table below synthesizes the biochemical IC50​ values across the Class I PI3K family.

Quantitative Target Profile Comparison

Inhibitor	Target Profile	PI3Kα IC50​ (nM)	PI3Kβ IC50​ (nM)	PI3Kγ IC50​ (nM)	PI3Kδ IC50​ (nM)
PzP-315 (Derivative)	Dual γ/δ	>10,000	>10,000	4.0	9.1
Duvelisib	Dual γ/δ	1,602	85	27.4	2.5
Idelalisib	δ-Selective	820	565	89.0	2.5

Data Interpretation: While Idelalisib is highly potent against PI3Kδ (2.5 nM), it lacks the necessary potency against PI3Kγ to effectively modulate the tumor microenvironment. Duvelisib improves upon this with a PI3Kγ IC50​ of 27.4 nM[2], but exhibits off-target liability against PI3Kβ (85 nM)[2]. The 7-(Bromomethyl)pyrazolo[1,5-a]pyridine-derived PzP-315 demonstrates superior dual potency (4.0 nM and 9.1 nM) while maintaining >1,000-fold selectivity over the α and β isoforms[1].

Experimental Validation Protocols

To ensure scientific integrity, the MoA of these compounds must be validated through self-contained, rigorously controlled experimental systems. As an application scientist, I emphasize that how an assay is designed is just as critical as the result it produces.

Fig 2. Experimental workflow for validating the mechanism of action of PI3K kinase inhibitors.

Protocol 1: Cell-Free PI3K Kinase Activity Assay (ADP-Glo)

This assay measures the biochemical potency of the inhibitor by quantifying the ADP generated during the kinase reaction.

• Step 1: Reagent & Compound Preparation Prepare a 10 mM stock of PzP-315, Duvelisib, and Idelalisib in anhydrous DMSO. Perform a 3-fold serial dilution in assay buffer (50 mM HEPES pH 7.5, 3 mM MgCl2​ , 1 mM EGTA, 100 mM NaCl, 0.03% CHAPS). Causality Check: CHAPS is used instead of Tween-20 to prevent compound aggregation and false-positive inhibition (promiscuous aggregation).

• Step 2: Kinase Reaction Incubate 2 nM of recombinant PI3K protein (α, β, γ, or δ) with the inhibitor for 15 minutes at room temperature. Initiate the reaction by adding 10 μM PIP2 substrate and ATP. Causality Check: The ATP concentration must be set precisely at the apparent Km​ for each specific PI3K isoform (e.g., ~20 μM for PI3Kδ). Using physiological ATP levels (1 mM) in standard screening will artificially mask the potency of ATP-competitive inhibitors like PzP-315.

• Step 3: Detection & Readout After 60 minutes, add ADP-Glo reagent to terminate the kinase reaction and deplete unconsumed ATP. After 40 minutes, add the Kinase Detection Reagent to convert ADP to ATP, driving a luciferase reaction. Measure luminescence.

• Step 4: Validation Normalize data against a DMSO vehicle control (0% inhibition) and a no-enzyme control (100% inhibition). Calculate the IC50​ using a 4-parameter logistic non-linear regression model.

Protocol 2: Cellular Pathway Validation (AKT Phosphorylation)

Biochemical potency does not guarantee cellular target engagement. This protocol validates the MoA in a living system by measuring the downstream effector, AKT[4].

• Step 1: Cell Culture & Serum Starvation Seed Mantle Cell Lymphoma (MCL) cells (e.g., JeKo-1) or primary AML blasts at 1×106 cells/mL. Wash cells twice with PBS and incubate in serum-reduced media (0.5% FBS) for 2 hours[4]. Causality Check: Serum starvation is mandatory. It reduces the basal, noise-level activation of Receptor Tyrosine Kinases (RTKs), ensuring that the measured PIP3/AKT signaling is strictly dependent on the acute stimulus applied in Step 2.

• Step 2: Compound Treatment & BCR Stimulation Pre-treat the cells with varying concentrations of the inhibitors (0.1 nM to 1 μM) for 1 hour. Stimulate the cells with 10 μg/mL anti-IgM for 15 minutes to acutely activate B-cell receptor (BCR) signaling[4].

• Step 3: Lysis and Immunoblotting Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors. Perform SDS-PAGE and transfer to a PVDF membrane.

• Step 4: Target Probing Probe the membrane with primary antibodies against total AKT, p-AKT (Ser473) , and p-AKT (Thr308) . Causality Check: Why probe both sites? Thr308 is phosphorylated directly by PDK1 (a PIP3-dependent kinase), making it the most direct readout of PI3K inhibition. Ser473 is phosphorylated by mTORC2. Complete ablation of both sites confirms total shutdown of the PI3K/AKT/mTOR survival axis.

Conclusion

The 7-(Bromomethyl)pyrazolo[1,5-a]pyridine scaffold represents a significant leap in rational drug design for kinase inhibitors. By leveraging unique hydrogen-bonding networks within the hinge regions of specific kinase isoforms, derivatives like PzP-315 achieve an exceptional dual PI3Kγ/δ inhibition profile[1]. Compared to Idelalisib and Duvelisib, this structural class minimizes off-target interactions with PI3Kα/β, providing a highly self-validating system for targeting the tumor microenvironment and B-cell malignancies without inducing broad metabolic toxicity.

References

• Source: ACS Publications (acs.org)
• Title: Duvelisib (IPI-145)
• Source: Tocris Bioscience (tocris.com)
• Source: AACR Journals (aacrjournals.org)

Sources

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• 2. medchemexpress.com [medchemexpress.com]
• 3. Idelalisib: First-in-Class PI3K Delta Inhibitor for the Treatment of Chronic Lymphocytic Leukemia, Small Lymphocytic Leukemia, and Follicular Lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]

Cross-Reactivity Profiling of Pyrazolo[1,5-a]pyridine-Based Inhibitors: A Comparative Guide

The evolution of precision oncology has driven a paradigm shift from multi-kinase inhibitors (MKIs) to highly selective, next-generation targeted therapies. At the forefront of this chemical evolution is the pyrazolo[1,5-a]pyridine scaffold. Recognized as a privileged hinge-binding chemotype, it has been instrumental in designing ATP-competitive kinase inhibitors with pristine selectivity profiles, most notably the FDA-approved RET inhibitor selpercatinib[1][2].

This guide provides an authoritative, comparative analysis of the cross-reactivity profiles of pyrazolo[1,5-a]pyridine-based inhibitors against alternative scaffolds. It details the structural causality behind their selectivity and outlines self-validating experimental workflows for rigorous kinome profiling.

Structural Causality: Why Pyrazolo[1,5-a]pyridine?

The challenge in kinase inhibitor design is the highly conserved nature of the ATP-binding pocket across the ~500 human kinases[3]. First-generation MKIs utilizing quinazoline or indolinone scaffolds (e.g., vandetanib, cabozantinib) suffer from dose-limiting toxicities due to off-target inhibition of VEGFR2 (causing hypertension) and EGFR (causing skin rash)[2][4].

The pyrazolo[1,5-a]pyridine core overcomes this through precise spatial geometry. When docked into the kinase domain, the nitrogen atoms of the bicyclic core form critical, tripartite hydrogen bonds with conserved hinge region residues (e.g., Glu805 and Ala807 in RET)[5].

• Causality of Selectivity: Unlike bulkier scaffolds, the compact pyrazolo[1,5-a]pyridine core does not extend deeply into the solvent-exposed area, minimizing non-specific hydrophobic interactions[3]. Furthermore, its specific vectorization allows side chains to bypass steric clashes induced by gatekeeper mutations (e.g., RET V804M/L), preserving potency where older drugs fail[2][5].

Fig 1: Pyrazolo[1,5-a]pyridine inhibitors selectively target RET, sparing off-target VEGFR2 pathways.

Comparative Selectivity Profiling

To objectively evaluate the pyrazolo[1,5-a]pyridine scaffold, we must benchmark it against alternative chemotypes used for the same primary target. Below is a comparative analysis of three FDA-approved RET inhibitors featuring distinct hinge-binding scaffolds[2][3][4][6].

Quantitative Cross-Reactivity Data

Inhibitor	Hinge-Binding Scaffold	Primary Target	Key Off-Target Liabilities	Selectivity (Target vs. VEGFR2)	Clinical Profile
Selpercatinib	Pyrazolo[1,5-a]pyridine	RET (WT & Mutants)	Minimal	>100-fold	High tolerability; active against V804M gatekeeper.
Pralsetinib	Pyrazolopyrimidine	RET (WT & Mutants)	JAK1, TRKC	87-fold	High efficacy; minor JAK1-related myelosuppression.
Vandetanib	4-Anilinoquinazoline	RET (Type I MKI)	VEGFR2, EGFR	<1-fold (Equipotent)	High toxicity (hypertension, rash); dose reductions common.

Analytical Insight: While both the pyrazolo[1,5-a]pyridine (selpercatinib) and pyrazolopyrimidine (pralsetinib) scaffolds offer massive improvements over the quinazoline core (vandetanib), the pyrazolo[1,5-a]pyridine scaffold demonstrates a slight edge in avoiding JAK1 cross-reactivity, highlighting its exceptional kinome cleanliness[2].

Self-Validating Experimental Methodologies

Robust cross-reactivity profiling requires a multi-tiered approach. Relying solely on biochemical data is a common pitfall; high intracellular ATP concentrations (1–5 mM) can dramatically shift the apparent IC50​ of ATP-competitive inhibitors in living cells.

Protocol A: High-Throughput Biochemical Kinome Profiling (KINOMEscan)

Causality: Thermodynamic binding assays (measuring Kd​ ) are prioritized over enzymatic activity assays for primary screening. Activity assays can yield false negatives if the kinase is in an inactive conformation. Binding assays measure true affinity across ~400 kinases regardless of activation state.

• Assay Setup: Prepare DNA-tagged kinases and immobilize active-site directed ligands on solid supports.

• Compound Incubation: Incubate the pyrazolo[1,5-a]pyridine inhibitor at a fixed concentration (typically 1 µM and 100 nM) with the kinase library.

• Elution & Quantification: Measure the amount of kinase captured on the solid support via qPCR. The reduction in qPCR signal correlates with the inhibitor's binding affinity.

• Self-Validation Checkpoint:

  • System Control: Always run a broad-spectrum MKI (e.g., staurosporine) in parallel. If staurosporine fails to displace >90% of the kinome, the assay dynamic range is compromised.

  • Aggregation Control: Run Dynamic Light Scattering (DLS) on the compound stock. False off-target hits frequently occur due to colloidal aggregation of the inhibitor at 1 µM.

Protocol B: Cellular Target Engagement (NanoBRET)

Causality: To prove that the biochemical selectivity translates to physiological conditions, NanoBRET is used. It measures the competition between the inhibitor and a fluorescent tracer inside intact, living cells, accounting for membrane permeability and physiological ATP competition.

• Cell Transfection: Transfect HEK293 cells with a plasmid encoding a NanoLuc-kinase fusion protein (e.g., NanoLuc-VEGFR2 to test off-target engagement).

• Tracer Titration: Determine the Kd,app​ of the fluorescent tracer.

  • Causality: The tracer must be used at a concentration ≤Kd,app​ . Using excess tracer artificially right-shifts the test compound's IC50​ , masking potential off-target toxicities.

• Compound Treatment: Plate cells in 384-well formats. Add the pyrazolo[1,5-a]pyridine inhibitor in a 10-point dose-response curve. Incubate for 2 hours.

• BRET Measurement: Add Nano-Glo substrate. Measure donor emission (460 nm) and acceptor emission (618 nm). Calculate the BRET ratio.

• Self-Validation Checkpoint:

  • Biological Control: Include a mock-transfected cell line to establish baseline luminescence.

  • Specificity Control: Include a kinase-dead mutant of the target. If the tracer still binds, the BRET signal is non-specific, invalidating the assay.

Fig 2: Self-validating experimental workflow for kinome-wide cross-reactivity profiling.

Conclusion

The pyrazolo[1,5-a]pyridine scaffold represents a masterclass in structure-based drug design. By leveraging highly specific hydrogen bonding networks in the kinase hinge region while maintaining a compact spatial footprint, it effectively eliminates the broad cross-reactivity (e.g., VEGFR2, EGFR) that plagued earlier generations of inhibitors[2][4][5]. When developing novel derivatives based on this core, researchers must employ self-validating, multi-tiered profiling—combining thermodynamic binding arrays with live-cell NanoBRET assays—to guarantee that biochemical selectivity translates into clinical safety.

Sources

• 1. Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. ATP-competitive inhibitors for cancer treatment – kinases and the world beyond - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D5MD00235D [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Comparative Guide to Nitrogen-Based Alkylating Agents: Mechanistic Profiling and Experimental Validation

Target Audience: Researchers, scientists, and drug development professionals. Perspective: Senior Application Scientist

Nitrogen-based alkylating agents remain a cornerstone of oncology and pharmacology, exerting their cytotoxic effects by covalently binding alkyl groups to DNA[1]. However, "alkylating potential" is not a uniform metric. The chemical architecture of an agent dictates its reactive intermediate, its specific nucleophilic targets on the DNA helix, and its capacity to form simple mono-adducts versus complex interstrand cross-links.

To successfully develop or benchmark novel alkylating compounds, researchers must move beyond simple cytotoxicity screens. This guide provides a rigorous mechanistic comparison of the three primary classes of nitrogen-based alkylating agents—Nitrogen Mustards, Nitrosoureas, and Triazenes—and details the self-validating experimental workflows required to quantify their true alkylating potential.

Mechanistic Profiling of Alkylating Potential

Understanding the causality between a drug's chemical structure and its biological outcome is critical for rational drug design. The three main classes differ fundamentally in their activation pathways and DNA targets.

Nitrogen Mustards (e.g., Melphalan, Cyclophosphamide)

Nitrogen mustards are classic bifunctional alkylating agents. Under physiological conditions, they undergo an intramolecular nucleophilic substitution to form a highly electrophilic aziridinium cation[1]. This intermediate primarily attacks the N7 position of guanine[2]. Because these agents possess two leaving groups (e.g., bis(2-chloroethyl) groups), they can sequentially alkylate two distinct guanine residues. This results in intra-strand or inter-strand cross-links that physically obstruct DNA replication and transcription machineries[1].

Nitrosoureas (e.g., Carmustine/BCNU, Lomustine)

Nitrosoureas are distinguished by their high lipophilicity, which allows them to efficiently cross the blood-brain barrier, and their dual-action mechanism[3]. In aqueous environments, they spontaneously decompose into a chloroethyl diazonium ion and an isocyanate. The diazonium ion alkylates the O6 position of guanine, which can subsequently undergo a second reaction with the N1 position of cytosine to form a highly stable, lethal interstrand cross-link[3]. Simultaneously, the isocyanate intermediate carbamoylates lysine residues on proteins, effectively inhibiting DNA repair enzymes and synergistically amplifying the drug's genotoxicity.

Triazenes (e.g., Temozolomide, Dacarbazine)

Unlike mustards and nitrosoureas, triazenes are monofunctional methylating agents. Temozolomide, for instance, undergoes spontaneous, pH-dependent hydrolysis to form MTIC, which further degrades into a reactive methyldiazonium cation[4]. This cation predominantly methylates the N7 and O6 positions of guanine, as well as the O3 position of adenine[4]. The cytotoxicity of triazenes relies heavily on the O6-methylguanine (O6-MeG) adduct. During replication, DNA polymerase mispairs O6-MeG with thymine. The mismatch repair (MMR) system attempts to excise the thymine but leaves the O6-MeG intact, leading to "futile cycling," replication fork collapse, and ultimately apoptosis[4]. Resistance is primarily mediated by the direct reversal of the O6-MeG adduct by the enzyme MGMT[5].

Figure 1: Mechanistic pathways of nitrogen-based alkylating agents leading to DNA damage.

Quantitative Comparison of Agent Classes

To select the appropriate reference compound for your studies, consult the summarized quantitative profiles below.

Drug Class	Representative Agent	Reactive Intermediate	Primary DNA Target	Cross-linking Ability	Primary Resistance Mechanism
Nitrogen Mustards	Melphalan	Aziridinium cation	N7-Guanine	High (Bifunctional)	Enhanced NER, Glutathione conjugation
Nitrosoureas	Carmustine (BCNU)	Chloroethyl diazonium	O6-Guanine, N1-Cytosine	High (Bifunctional)	MGMT overexpression
Triazenes	Temozolomide	Methyldiazonium cation	O6-Guanine, N7-Guanine	None (Monofunctional)	MGMT overexpression, MMR deficiency

Experimental Workflows for Validating Alkylating Potential

Relying solely on cellular viability assays (e.g., MTT, CellTiter-Glo) is a common pitfall in drug development. Viability assays conflate primary DNA damage with downstream apoptotic efficiency. To prove alkylating potential, you must measure the physical DNA modifications directly.

Figure 2: Orthogonal experimental workflows for quantifying DNA alkylation.

Protocol 1: Lesion-Specific Alkaline Comet Assay

Causality & Rationale: The standard alkaline comet assay only detects existing single-strand breaks and alkali-labile sites[6]. Because many alkylating agents produce intact adducts that do not immediately break the DNA backbone, a standard assay will yield false negatives. By introducing lesion-specific endonucleases (e.g., FPG for oxidized/alkylated purines, or AlkA for 3-methyladenine), we enzymatically convert specific alkylated bases into strand breaks, drastically increasing the assay's sensitivity[6].

Self-Validating System: Always include a buffer-only enzyme control to subtract background strand breaks, ensuring the calculated "Tail Moment" is exclusively due to the alkylating agent[7].

Step-by-Step Methodology:

• Cell Treatment: Treat target cells (e.g., TK6 or HeLa) with the alkylating agent for 2-4 hours. Include a vehicle control and a positive control (e.g., 150 µM Methyl methanesulfonate)[7].

• Embedding: Harvest cells, mix with 1% low-melting-point agarose at 37°C, and spread onto pre-coated glass slides.

• Lysis: Submerge slides in cold lysis buffer (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, 1% Triton X-100, pH 10) for 1 hour at 4°C to strip histones and isolate nucleoids.

• Enzyme Incubation (The Critical Step): Wash slides in enzyme reaction buffer (40 mM HEPES, 0.1 M KCl, 0.5 mM EDTA, 0.2 mg/mL BSA, pH 8.0). Incubate half the slides with FPG or AlkA enzyme (1 U/slide) and the other half with buffer only for 45 mins at 37°C.

• Alkaline Unwinding & Electrophoresis: Submerge in alkaline electrophoresis buffer (300 mM NaOH, 1 mM EDTA, pH >13) for 30 mins to unwind DNA, followed by electrophoresis at 1 V/cm for 20 mins.

• Neutralization & Imaging: Neutralize with 0.4 M Tris (pH 7.5), stain with SYBR Gold, and analyze via fluorescence microscopy. Calculate the net alkylation damage by subtracting the Tail % DNA of the buffer-only slide from the enzyme-treated slide.

Protocol 2: LC-MS/MS Quantification of DNA Adducts

Causality & Rationale: While the Comet assay provides a phenotypic readout, it cannot distinguish between an O6-methylguanine adduct and an N7-methylguanine adduct. LC-MS/MS provides absolute quantification, which is critical for predicting a drug's reliance on specific repair pathways (like MGMT vs. MMR)[4][5].

Self-Validating System: The use of heavy-isotope labeled internal standards (e.g., 15N5​ -O6-MeG) spiked into the sample prior to digestion corrects for any DNA loss during sample preparation, ensuring absolute trustworthiness of the quantitative data.

Step-by-Step Methodology:

• DNA Extraction: Extract genomic DNA from treated cells using a chaotropic salt/silica-column method. Add a known concentration of heavy-isotope labeled internal standards (e.g., 15N5​ -O6-MeG, 13C2​ -N7-MeG) directly to the extracted DNA.

• Enzymatic Hydrolysis: Digest 10-20 µg of DNA into single nucleosides using a cocktail of DNase I, Phosphodiesterase I, and Alkaline Phosphatase in a Tris-HCl buffer (pH 7.4) at 37°C for 4 hours.

• Protein Precipitation: Add cold acetonitrile to precipitate the enzymes. Centrifuge at 15,000 x g for 10 mins and dry the supernatant under a gentle stream of nitrogen.

• Reconstitution & LC Separation: Reconstitute the pellet in LC-grade water. Inject onto a C18 reverse-phase column using a gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

• MS/MS Detection: Operate the triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) positive ion mode. Monitor the specific mass transitions for the native adducts (e.g., m/z 282.1 → 166.1 for O6-MeG) and their respective heavy internal standards.

• Data Analysis: Calculate the ratio of the native adduct peak area to the internal standard peak area to determine the absolute femtomoles of adduct per microgram of DNA.

References

• The Mechanism of Guanine Alkylation by Nitrogen Mustards: A Computational Study Source: ACS Publications URL:[Link]

• Dual-Action Therapeutics: DNA Alkylation and Antimicrobial Peptides for Cancer Therapy Source: MDPI Cancers URL:[Link]

• Synthesis and Antitumor Activity of Methyltriazene Prodrugs Simultaneously Releasing DNA-Methylating Agents and the Antiresistance Drug O6-Benzylguanine Source: Journal of Medicinal Chemistry (ACS) URL:[Link]

• Comet assay to measure DNA repair: approach and applications Source: Frontiers in Genetics (PMC) URL:[Link]

• Temozolomide and Treatment of Malignant Glioma Source: Clinical Cancer Research (AACR Journals) URL:[Link]

• Carmustine wafers: localized delivery of chemotherapeutic agents in CNS malignancies Source: Expert Review of Anticancer Therapy (Ovid) URL:[Link]

• Cell survival after DNA damage in the comet assay Source: Archives of Toxicology (d-nb.info) URL:[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. ovid.com [ovid.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Comet assay to measure DNA repair: approach and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. d-nb.info [d-nb.info]

Assessing the Selectivity of Pyrazolo[1,5-a]pyrimidine Based Kinase Inhibitors: A Comparative Guide

From the Desk of a Senior Application Scientist: In the landscape of targeted cancer therapy, protein kinase inhibitors are a cornerstone.[1] The pyrazolo[1,5-a]pyrimidine scaffold has emerged as a "privileged" structure, forming the core of numerous potent and selective inhibitors targeting a range of kinases, including Tropomyosin receptor kinases (Trks), cyclin-dependent kinases (CDKs), and Pim-1.[1][2][3] However, in a field where off-target effects can lead to toxicity or diminished efficacy, a compound's potency is only as valuable as its selectivity.[1][4] This guide provides an in-depth, experience-driven comparison of the methodologies used to assess the selectivity of this critical class of inhibitors, moving beyond simple data presentation to explain the causality behind our experimental choices.

The Central Challenge: Moving from Potency to Selective Efficacy

The human kinome consists of over 500 kinases, many of which share a high degree of structural similarity in their ATP-binding pockets.[5] This homology is the primary hurdle in developing selective inhibitors.[5] A potent inhibitor that binds to its intended target with high affinity is a great start, but if it also inhibits dozens of other kinases, its therapeutic window may be narrow or non-existent.[6] Therefore, our primary directive is to build a comprehensive "selectivity profile" for any new chemical entity. This process is not a single experiment but a tiered, logical workflow designed to build confidence in a compound's specificity.

The pyrazolo[1,5-a]pyrimidine scaffold is an excellent starting point for achieving selectivity. Its unique structure can be modified to create specific interactions within the ATP-binding pocket of a target kinase, such as forming crucial hinge interactions.[1][2] For example, modifications at various positions on the scaffold have been shown to enhance binding affinity and selectivity for targets like Trk, Pim-1, and Casein Kinase 2 (CK2).[1][2][7]

The Selectivity Assessment Workflow: From Broad Survey to Cellular Confirmation

Assessing selectivity is a multi-step process. We begin with broad, biochemical assays to survey the kinome and then progress to more physiologically relevant cell-based assays to confirm target engagement in a living system. This tiered approach ensures that we invest resources wisely, advancing only the most promising and truly selective compounds.

Caption: Tiered workflow for assessing kinase inhibitor selectivity.

Methodologies in Focus: A Comparative Analysis

No single assay tells the whole story. The key is to understand the strengths and limitations of each technique and to integrate the data into a cohesive narrative. While biochemical assays are excellent for an initial broad screen, they may not fully predict a compound's behavior in the complex cellular environment.[8] Cell-based assays are therefore crucial for validating these initial findings.[8][9]

Assay Type	Principle	Key Advantages	Key Limitations
KINOMEscan™ (Biochemical)	Competition-based binding assay where the inhibitor competes with an immobilized ligand for binding to a panel of kinases.[5][10][11]	High-throughput, covers a large portion of the kinome (400+ kinases), does not require active enzyme, and can detect non-ATP competitive inhibitors.[10][11]	Indirectly measures affinity (Kd), may not reflect functional inhibition in the presence of cellular ATP, and is performed in a cell-free system.[5][8]
NanoBRET™ Target Engagement (Cell-Based)	Measures compound binding to a NanoLuc® luciferase-tagged kinase in live cells via bioluminescence resonance energy transfer.[12][13][14]	Provides quantitative data on compound affinity (IC50) and occupancy in a physiological cellular context; can be adapted for over 300 kinases.[9][14]	Requires genetic modification of cells to express the fusion protein; relies on a cell-permeable tracer and compound.[15]
Phosphorylation Assays (Functional)	Measures the inhibition of a specific kinase's activity by quantifying the phosphorylation of its downstream substrate in cells (e.g., via Western Blot or ELISA).	Directly assesses the functional consequence of target inhibition within a signaling pathway.	Lower throughput, specific to one pathway, and requires a validated antibody for the phosphorylated substrate.

Comparative Data: Selectivity of Pyrazolo[1,5-a]pyrimidine Inhibitors

The true measure of this scaffold's utility is seen in the high selectivity achieved by specific compounds. Below is a comparison of representative pyrazolo[1,5-a]pyrimidine inhibitors against their primary targets and their performance in broad kinase panels.

Compound	Primary Target(s)	Primary Target Potency	Selectivity Profile (at 1 µM)	Reference
CFI-402257	TTK	Ki = 0.1 nM	Highly selective in a large panel screen.	[16]
Compound 24 (TTK Inhibitor)	TTK	IC50 = 1.7 nM	Inhibited 0 out of 262 kinases tested (>50% inhibition).[17]	[17]
Pim-1 Inhibitor (Lead)	Pim-1, Flt-3	Pim-1 IC50 in nM range	Highly selective against a panel of 119 oncogenic kinases.[18]	[18]
RET Inhibitor (WF-47-JS03)	RET	Potent inhibitor	>500-fold selectivity against KDR in cellular assays.[6]	[6]
CDK2/TRKA Dual Inhibitor (6t)	CDK2, TRKA	CDK2 IC50 = 0.09 µM, TRKA IC50 = 0.45 µM	Potent dual inhibitor.	[3]
CK2 Inhibitor (IC20)	CK2	Low µM in cellular assays	Excellent selectivity in kinome-wide screens.[7]	[7]

This table synthesizes data from multiple sources to highlight the selectivity potential of the scaffold.

This data demonstrates that with careful optimization, the pyrazolo[1,5-a]pyrimidine scaffold can yield inhibitors with "exquisite selectivity".[17] For instance, compound 24 showed no significant inhibition of 262 other kinases, a remarkable feat that underscores the scaffold's potential.[17]

In-Depth Experimental Protocols

To ensure trustworthiness and reproducibility, we provide detailed protocols for two of the most critical assays in the selectivity workflow.

KINOMEscan™ Profiling (Generalized Protocol)

This protocol describes a generalized workflow for using a service like KINOMEscan™ to obtain an initial, broad selectivity profile.

Objective: To determine the binding affinity (Kd) or percent inhibition of a test compound against a large panel of human kinases.

Methodology: Site-directed competition binding assay.[11]

Step-by-Step Protocol:

• Compound Preparation: Solubilize the test compound (e.g., a novel pyrazolo[1,5-a]pyrimidine derivative) in 100% DMSO to create a high-concentration stock (e.g., 10-100 mM).

• Assay Concentration: The service provider (e.g., Eurofins Discovery) will dilute the compound to the final screening concentration (typically 1 µM for single-dose screening) in the appropriate assay buffer.

• Reaction Setup: In each well of a multi-well plate, a specific DNA-tagged kinase is mixed with a proprietary immobilized ligand.

• Compound Addition: The test compound is added to the kinase-ligand mixture.

• Competition: The reaction is incubated to allow the test compound and the immobilized ligand to compete for binding to the kinase's active site.

• Affinity Capture: The amount of kinase bound to the immobilized ligand is quantified using quantitative PCR (qPCR) of the DNA tag.

• Data Analysis: The amount of kinase captured in the presence of the test compound is compared to a DMSO control. A lower amount of captured kinase indicates stronger binding by the test compound. Data is typically reported as percent of control (%Ctrl) or a calculated dissociation constant (Kd).[19]

Caption: Generalized workflow for a KINOMEscan™ assay.

NanoBRET™ Target Engagement Assay (Adherent Format)

This protocol outlines the key steps for performing a NanoBRET™ assay to confirm inhibitor binding in live cells.[13]

Objective: To measure the apparent intracellular affinity of a test compound by competitive displacement of a fluorescent tracer from a NanoLuc®-kinase fusion protein.[14]

Materials:

• HEK293T cells

• Expression vector for TargetKinase-NanoLuc® fusion protein

• Transfection reagent (e.g., FuGene® HD)

• Opti-MEM™ I Reduced Serum Medium

• NanoBRET™ Tracer and NanoBRET™ Nano-Glo® Substrate

• Test compound (pyrazolo[1,5-a]pyrimidine derivative)

Step-by-Step Protocol:

• Cell Seeding & Transfection (Day 1):

  • Seed HEK293T cells into a multi-well assay plate suitable for luminescence measurements.

  • Prepare a mixture of the TargetKinase-NanoLuc® plasmid DNA and a transfection carrier DNA in Opti-MEM™.[15]

  • Add transfection reagent, incubate to form DNA-lipid complexes, and add the mixture to the cells.[15]

  • Incubate cells for 18-24 hours to allow for expression of the kinase-NanoLuc® fusion protein.[15]

• Compound and Tracer Addition (Day 2):

  • Prepare serial dilutions of the test compound in Opti-MEM™.

  • Prepare the NanoBRET™ Tracer at the recommended concentration in Opti-MEM™.

  • Add the test compound dilutions to the appropriate wells.

  • Immediately add the tracer to all wells (including no-compound controls).

  • Incubate the plate at 37°C in a CO₂ incubator for 2 hours to allow the compound and tracer to reach binding equilibrium within the cells.[15]

• Signal Detection (Day 2):

  • Prepare the NanoBRET™ Nano-Glo® Substrate solution, which includes an extracellular NanoLuc® inhibitor to reduce background signal.[15]

  • Add the substrate solution to all wells.

  • Read the plate within 20 minutes on a luminometer equipped with two filters to detect the donor (NanoLuc®, ~450 nm) and acceptor (Tracer, ~610 nm) signals simultaneously.[15]

• Data Analysis:

  • Calculate the NanoBRET™ ratio by dividing the acceptor signal (610 nm) by the donor signal (450 nm).

  • A dose-dependent decrease in the NanoBRET™ ratio indicates that the test compound is displacing the tracer from the target kinase.[12]

  • Plot the BRET ratio against the compound concentration and fit to a sigmoidal dose-response curve to determine the IC50 value, which reflects the compound's intracellular affinity for the target.

Conclusion and Authoritative Grounding

The pyrazolo[1,5-a]pyrimidine scaffold is a remarkably versatile and successful framework for developing highly selective kinase inhibitors.[1][4] However, demonstrating this selectivity requires a rigorous, multi-faceted approach. Large-scale biochemical screens like KINOMEscan™ are invaluable for providing a broad, initial view of a compound's specificity.[19] Yet, as pharmacology ultimately occurs within cells, these initial findings must be validated with cell-based target engagement assays like NanoBRET™, which account for factors like cell permeability and competition with endogenous ATP.[9] By systematically applying this tiered workflow, researchers can confidently identify and advance pyrazolo[1,5-a]pyrimidine derivatives with the optimal balance of potency and selectivity, paving the way for more effective and less toxic targeted therapies.

References

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• Title: Discovery of Pyrazolo[1,5-a]pyrimidine TTK Inhibitors: CFI-402257 is a Potent, Selective, Bioavailable Anticancer Agent Source: ACS Medicinal Chemistry Letters URL: [Link]

• Title: KINOMEscan Selectivity Profiling of 8b Source: ResearchGate URL: [Link]

• Title: Testing kinase inhibitors where it matters: Drug screening in intact cells Source: Reaction Biology URL: [Link]

• Title: Integrated single-dose kinome profiling data is predictive of cancer cell line sensitivity to kinase inhibitors Source: PMC URL: [Link]

• Title: NanoBRET assays to assess cellular target engagement of compounds Source: EUbOPEN URL: [Link]

• Title: Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020 Source: Frontiers in Oncology URL: [Link]

• Title: Combined Cellular and Biochemical Profiling to Identify Predictive Drug Response Biomarkers for Kinase Inhibitors Approved for Clinical Use between 2013 and 2017 Source: Molecular Cancer Therapeutics - AACR Journals URL: [Link]

• Title: Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors Source: PMC URL: [Link]

• Title: Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment Source: PMC URL: [Link]

• Title: KINOMEscan Technology Source: Eurofins Discovery URL: [Link]

• Title: Cellular Context Influences Kinase Inhibitor Selectivity Source: PMC - NIH URL: [Link]

• Title: Optimization of pyrazolo[1,5-a]pyrimidines lead to the identification of a highly selective casein kinase 2 Source: SciSpace URL: [Link]

• Title: Efficacy and Tolerability of Pyrazolo[1,5- a]pyrimidine RET Kinase Inhibitors for the Treatment of Lung Adenocarcinoma Source: PubMed URL: [Link]

• Title: Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights Source: MDPI URL: [Link]

• Title: Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity Source: MDPI URL: [Link]

• Title: Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment Source: RSC Publishing URL: [Link]

• Title: Measuring and interpreting the selectivity of protein kinase inhibitors Source: PMC - NIH URL: [Link]

• Title: Pyrazolo[1,5-a]pyrimidine based Trk inhibitors: Design, synthesis, biological activity evaluation Source: ResearchGate URL: [Link]

• Title: Discovery of Pyrazolo[1,5-a]pyrimidine TTK Inhibitors: CFI-402257 is a Potent, Selective, Bioavailable Anticancer Agent Source: PMC URL: [Link]

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Safety & Regulatory Compliance

Proper Disposal of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine: A Comprehensive Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed protocol for the proper disposal of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine, a heterocyclic compound likely utilized in synthetic and medicinal chemistry. Due to its chemical structure, which includes a brominated alkyl group and a pyrazolo[1,5-a]pyridine core, this compound requires careful handling and specific disposal procedures. Adherence to these guidelines is crucial for ensuring the safety of laboratory personnel and compliance with environmental regulations.

Hazard Assessment and Immediate Safety Precautions

Immediate actions for safe handling include:

• Engineering Controls: All handling of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine should be conducted in a certified chemical fume hood to minimize the risk of inhalation[5][6].

• Personal Protective Equipment (PPE): Mandatory PPE includes chemical splash goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile or neoprene)[5][6].

• Avoid Contamination: Prevent the compound from coming into contact with skin, eyes, and clothing. Do not eat, drink, or smoke in areas where this chemical is handled[7].

Step-by-Step Disposal Protocol

Under no circumstances should 7-(Bromomethyl)pyrazolo[1,5-a]pyridine or its waste be disposed of down the drain or in regular trash[5]. As a halogenated organic compound, it is classified as hazardous waste and requires specialized disposal[8][9][10].

Table 1: Key Disposal Parameters

Parameter	Guideline	Rationale
Waste Classification	Hazardous Waste, Halogenated Organic Compound	The presence of bromine necessitates disposal as halogenated waste, which is typically incinerated at high temperatures[10][11].
Container Type	Chemically compatible, leak-proof, with a secure screw-top cap.	To prevent spills and vapor release. The container must not react with the chemical waste[8][12].
Labeling	"Hazardous Waste," full chemical name: "7-(Bromomethyl)pyrazolo[1,5-a]pyridine," and associated hazards (e.g., Toxic, Irritant).	Clear and accurate labeling is a regulatory requirement and ensures safe handling by waste management personnel[12][13][14].
Segregation	Store separately from non-halogenated waste and incompatible materials such as strong oxidizers and acids[8][15][16][17].	Mixing incompatible chemicals can lead to dangerous reactions. Separating halogenated waste is often more cost-effective for disposal[9][10].
Storage	In a designated Satellite Accumulation Area (SAA), within secondary containment. The area should be cool, dry, and well-ventilated[5][9][14].	Proper storage minimizes the risk of spills and accidental exposure.

Waste Collection Workflow

The following diagram outlines the decision-making process for the collection and initial storage of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine waste.

Caption: Waste collection workflow for 7-(Bromomethyl)pyrazolo[1,5-a]pyridine.

Spill Management Protocol

In the event of a spill, prompt and appropriate action is critical to mitigate exposure and environmental contamination.

• Evacuate and Ventilate: Immediately alert others in the area and evacuate non-essential personnel. Ensure the area is well-ventilated, preferably within a chemical fume hood[5].

• Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or commercial sorbent pads, to contain the spill[5].

• Collect Absorbed Material: Carefully collect the absorbed material using non-sparking tools and place it into a designated, sealable hazardous waste container[18].

• Decontaminate the Area: Clean the spill area according to your institution's established procedures.

• Label and Dispose: Label the container with "Hazardous Waste" and a description of the contents, including "Spill debris containing 7-(Bromomethyl)pyrazolo[1,5-a]pyridine." Manage this container as hazardous waste.

• Report the Incident: Report the spill to your institution's Environmental Health & Safety (EHS) department.

Regulatory Compliance

The disposal of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine is governed by regulations set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA)[12][13][19]. It is imperative to consult with your institution's EHS department to ensure full compliance with federal, state, and local regulations, as these may vary[5][13]. Laboratories are considered Satellite Accumulation Areas (SAAs) and must adhere to specific requirements for waste storage and labeling[9][14].

Conclusion

The proper disposal of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine is a multi-step process that prioritizes safety and regulatory compliance. By understanding the potential hazards of this compound and adhering to the outlined procedures for waste collection, storage, and spill management, researchers can minimize risks and contribute to a safe and environmentally responsible laboratory environment. Always consult your institution's specific waste management guidelines and the chemical's Safety Data Sheet for the most accurate and comprehensive information.

References

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• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
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• Environment, Health and Safety. (n.d.). 7.2 Organic Solvents.
• Campus Operations. (n.d.).
• National Center for Biotechnology Information. (n.d.). Toxicological Profile for Pyridine.
• Safety & Risk Services. (n.d.). Organic Solvent Waste Disposal.
• Kodavanti, P. R., & Loganathan, B. G. (2023, November 2).
• National Center for Biotechnology Information. (n.d.). 7-Bromopyrazolo[1,5-a]pyridine. PubChem.
• Avantor. (n.d.). 7-(Bromomethyl)pyrazolo[1,5-a]pyridine ≥95%.
• Sarchem Labs. (2025, July 4). Pyridine in Pharmaceutical Science and Medicinal Compound Synthesis.
• Actylis Lab Solutions. (2010, June 10). Pyridine MSDS.
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• MilliporeSigma. (n.d.). 7-Bromopyrazolo[1,5-a]pyridine.
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Comprehensive Safety &amp; Operational Guide: Handling 7-(Bromomethyl)pyrazolo[1,5-a]pyridine

As a Senior Application Scientist, I approach chemical handling not merely as a checklist of precautions, but as a system of mechanistic causality. 7-(Bromomethyl)pyrazolo[1,5-a]pyridine is a highly reactive pharmaceutical intermediate. While its bromomethyl group makes it an exceptional electrophile for cross-coupling and substitution reactions, it also imparts a severe hazard profile: it is a potent lachrymator, a corrosive vesicant, and a toxic alkylating agent.

To build a self-validating safety protocol, we must first understand why this compound is dangerous, and then design our operational and disposal workflows to systematically neutralize those specific risks.

Mechanistic Hazard Profile

To respect a chemical, you must understand its mechanism of action on human physiology.

• Lachrymatory Effect (TRPA1 Activation): The lachrymatory response to alpha-haloketones and benzylic bromides is primarily mediated by the activation of the 1[1]. The electrophilic alpha-carbon undergoes covalent modification with the thiol groups of cysteine residues on the TRPA1 channel in the trigeminal nerve, inducing neuronal depolarization and a severe pain/tear reflex.

• Alkylating Toxicity: As a potent SN​2 alkylating agent, this compound reacts covalently with the sulfhydryl (-SH) and nucleophilic sites of cellular macromolecules (proteins, DNA), leading to the disruption of cellular processes and severe tissue necrosis[2].

TRPA1 ion channel activation pathway causing reflex lacrimation.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling benzylic bromides. The following matrix outlines the required equipment, quantitative metrics, and the mechanistic causality behind each choice.

PPE Category	Specification	Quantitative Metric	Mechanistic Causality / Rationale
Hand Protection	Inner Nitrile (4 mil) + Outer Viton or SilverShield	Permeation Time: < 5 min (Nitrile) / > 480 min (Viton)	Bromomethyl compounds rapidly permeate standard thin nitrile. Viton provides superior resistance to halogenated alkylating agents.
Eye/Face Protection	Indirect-vent chemical splash goggles + Face shield	100% face coverage	Prevents vapor-phase TRPA1 activation in the cornea and protects against corrosive liquid splashes.
Body Protection	Flame-retardant lab coat, Tyvek sleeves	Zero exposed skin	Prevents skin exposure. The compound reacts covalently with nucleophilic residues in skin proteins, causing severe chemical burns.
Respiratory	Certified Fume Hood	> 100 fpm face velocity	Prevents inhalation of volatile lachrymatory vapors that alkylate respiratory tract mucosa[3].

Operational Plan & Handling Workflows

Every handling step must be a self-validating system designed to isolate the electrophile from ambient moisture and personnel.

Step-by-Step Methodology: Handling and Reaction Setup

• Pre-Operational Verification: Verify the fume hood face velocity is >100 fpm. Clear the workspace of any incompatible materials (strong bases, oxidizers, alcohols)[3].

• Inert Atmosphere Preparation: Purge the primary reaction vessel with Argon or Nitrogen. 7-(Bromomethyl)pyrazolo[1,5-a]pyridine is moisture-sensitive; ambient humidity will cause slow hydrolysis, releasing corrosive hydrogen bromide (HBr) gas.

• Weighing Protocol: Do not weigh on an open bench. Use an anti-static weighing enclosure inside the fume hood. Use static-free spatulas to prevent aerosolization of the powder.

• Sealed Transfer: Transfer the weighed compound into a septum-sealed vial. Dissolve the compound in an anhydrous, non-nucleophilic solvent (e.g., DCM or THF) within the vial before transferring it via a gas-tight syringe to the main reaction flask.

• Reaction Execution: Equip the reaction setup with a base scrubber (e.g., 1M NaOH trap) connected to the exhaust line to neutralize any HBr off-gassing during the reaction.

Operational workflow for handling reactive bromomethyl compounds.

Spill Response & Decontamination Protocol

In the event of a spill, the primary objective is to chemically quench the alkylating agent, converting it into a benign, water-soluble adduct before physical cleanup.

Step-by-Step Methodology: Spill Quenching

• Evacuation: Immediately evacuate personnel not wearing advanced PPE. The lachrymatory vapors will rapidly incapacitate unprotected individuals.

• Containment: Isolate the spill area. Do NOT use water, which causes slow, exothermic hydrolysis and HBr release[3].

• Chemical Quenching: Cover the spill with an absorbent material (e.g., sand or vermiculite) pre-wetted with a quenching solution: 10% aqueous sodium thiosulfate ( Na2​S2​O3​ ) or 5% ethanolamine.

  • Causality: The thiosulfate ion acts as a strong nucleophile, rapidly undergoing an SN​2 displacement of the bromide. This converts the volatile, toxic electrophile into a non-volatile, water-soluble Bunte salt.

• Verification & Cleanup: Allow 30 minutes for the quenching reaction to reach completion. Scoop the neutralized slurry into a high-density polyethylene (HDPE) hazardous waste container using non-sparking tools.

SN2 chemical quenching pathway for neutralizing bromomethyl alkylating agents.

Waste Disposal Plan

• Segregation: Never mix bromomethyl waste with strong bases, oxidizers, or alcohols, as violent reactions can occur[3].

• Labeling: All quenched waste must be clearly labeled as "Aqueous Hazardous Waste - Contains Neutralized Brominated Organics."

• Disposal: Submit the securely sealed HDPE containers to your institutional Environmental Health and Safety (EHS) department for high-temperature incineration.

References

• Title: Tear Gas and Pepper Spray Toxicity Source: StatPearls - NCBI Bookshelf URL:[Link]

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